Formamide, N-[(4-chlorophenyl)phenylmethyl]-

• CAS: 202414-68-4

Core Science & Biosynthesis

Spectroscopic Data of N-[(4-chlorophenyl)phenylmethyl]formamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of N-[(4-chlorophenyl)phenylmethyl]formamide, a key intermediate in the synthesis of various compounds of pharmaceutical interest. Due to the limited public availability of experimental spectra for this specific molecule, this guide integrates predicted spectroscopic data with a thorough analysis of established methodologies and interpretation principles. We will delve into the core techniques of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering insights into experimental design, data acquisition, and structural elucidation. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development, enabling a deeper understanding of the structural characteristics of this important molecule.

Introduction

N-[(4-chlorophenyl)phenylmethyl]formamide (C14H12ClNO, Molar Mass: 245.70 g/mol ) is a secondary amide that plays a significant role as a precursor in the synthesis of various organic molecules.[1] Its structural backbone, featuring a formamide moiety attached to a diphenylmethane scaffold with a chlorine substituent, presents a unique combination of functional groups that can be effectively characterized using a suite of spectroscopic techniques. A comprehensive understanding of its NMR, IR, and MS data is paramount for confirming its identity, assessing its purity, and understanding its chemical behavior in subsequent reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

Experimental Protocol: Acquiring High-Quality NMR Data

The acquisition of clean and informative NMR spectra is contingent on a well-defined experimental protocol. The following steps outline a standard procedure for obtaining ¹H and ¹³C NMR spectra of a solid sample like N-[(4-chlorophenyl)phenylmethyl]formamide.

Step-by-Step Methodology:

• Solvent Selection: The choice of a deuterated solvent is critical. The solvent must completely dissolve the analyte without reacting with it. For formamides, common choices include Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for its effect on the chemical shifts of exchangeable protons (like N-H), which can sometimes sharpen their signals.

• Sample Preparation:

  • Weigh approximately 5-10 mg of N-[(4-chlorophenyl)phenylmethyl]formamide into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Cap the NMR tube and gently agitate or vortex until the sample is fully dissolved. A clear, homogeneous solution is essential.

  • For quantitative NMR (qNMR), a precise amount of an internal standard would also be added.

• Instrument Setup and Data Acquisition:

  • The NMR spectrometer is typically a high-field instrument (e.g., 400 MHz or higher for ¹H).

  • The instrument is tuned and shimmed to optimize the magnetic field homogeneity.

  • For ¹H NMR, a standard pulse sequence (e.g., a single 90° pulse) is used. Key parameters to set include the spectral width, the number of scans, and the relaxation delay.

  • For ¹³C NMR, a proton-decoupled pulse sequence is standard to ensure that each unique carbon appears as a singlet. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Causality Behind Experimental Choices:

• Deuterated Solvents: Using a solvent where hydrogen atoms are replaced with deuterium (²H) is essential to avoid large solvent signals that would overwhelm the analyte signals.

• Shimming: This process corrects for inhomogeneities in the magnetic field across the sample, leading to sharper spectral lines and better resolution.

• Proton Decoupling in ¹³C NMR: This technique removes the splitting of carbon signals by attached protons, simplifying the spectrum and improving the signal-to-noise ratio.

Diagram of the NMR Experimental Workflow:

Caption: Workflow for NMR data acquisition and analysis.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR chemical shifts (δ) and multiplicities for N-[(4-chlorophenyl)phenylmethyl]formamide. These predictions are based on computational models and analysis of similar structures. The spectrum is expected to show distinct signals for the aromatic protons, the methine proton, the amide proton, and the formyl proton.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Formyl-H	~8.2	Singlet (s)	1H
Aromatic-H (unsubstituted ring)	7.2 - 7.4	Multiplet (m)	5H
Aromatic-H (chloro-substituted ring)	~7.3 (d, J ≈ 8 Hz), ~7.2 (d, J ≈ 8 Hz)	Doublet (d)	4H
Methine-H (CH-N)	~6.4	Doublet (d)	1H
Amide-H (N-H)	8.3 - 8.5	Broad Singlet (br s)	1H

Interpretation of the ¹H NMR Spectrum:

• Formyl Proton: The singlet at ~8.2 ppm is characteristic of the proton attached to the carbonyl group of the formamide.

• Aromatic Protons: The complex multiplet between 7.2 and 7.4 ppm arises from the five protons of the unsubstituted phenyl ring and the four protons of the 4-chlorophenyl ring. The protons on the chlorinated ring are expected to appear as two doublets due to ortho-coupling.

• Methine Proton: The doublet at ~6.4 ppm corresponds to the proton on the carbon connecting the two phenyl rings and the nitrogen atom. It is split by the adjacent amide proton.

• Amide Proton: The broad singlet between 8.3 and 8.5 ppm is characteristic of the N-H proton of the secondary amide. Its chemical shift can be concentration and solvent dependent, and it may exhibit broadening due to quadrupole effects of the nitrogen atom and chemical exchange.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is expected to show distinct signals for each unique carbon atom in the molecule. The following table presents the predicted chemical shifts.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~161
Aromatic C-Cl	~133
Aromatic C (ipso, unsubstituted ring)	~140
Aromatic C (ipso, substituted ring)	~139
Aromatic CHs	127 - 129
Methine (CH-N)	~57

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon: The signal at ~161 ppm is characteristic of the formamide carbonyl carbon.

• Aromatic Carbons: The signals in the range of 127-140 ppm correspond to the twelve aromatic carbons. The carbon bearing the chlorine atom (C-Cl) is expected around 133 ppm, while the ipso-carbons (carbons attached to the methine group) will also be in this region. The remaining aromatic CH carbons will appear as a cluster of signals.

• Methine Carbon: The signal at ~57 ppm is assigned to the aliphatic methine carbon, which is deshielded due to its attachment to the nitrogen atom and two aromatic rings.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: Preparing a Solid Sample for IR Analysis

For a solid sample like N-[(4-chlorophenyl)phenylmethyl]formamide, the following protocol is typically employed.

Step-by-Step Methodology (KBr Pellet Technique):

• Sample and KBr Preparation:

  • Grind a small amount (1-2 mg) of the sample to a fine powder using an agate mortar and pestle.

  • Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to the mortar.

  • Thoroughly mix and grind the sample and KBr together to ensure a homogeneous mixture.

• Pellet Formation:

  • Transfer the mixture to a pellet die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes. This will form a transparent or translucent pellet.

• Data Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Causality Behind Experimental Choices:

• KBr as a Matrix: KBr is used because it is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹) and is a soft salt that can be pressed into a transparent disc.

• Grinding: Grinding the sample to a fine powder minimizes scattering of the infrared beam, which can lead to a sloping baseline and distorted peak shapes.

• High Pressure: The high pressure applied during pellet formation causes the KBr to flow and encapsulate the sample, creating a solid solution with minimal light scattering.

Diagram of the IR (KBr Pellet) Experimental Workflow:

Caption: Workflow for FT-IR data acquisition using the KBr pellet technique.

Expected IR Absorption Bands

The IR spectrum of N-[(4-chlorophenyl)phenylmethyl]formamide is expected to show characteristic absorption bands corresponding to its various functional groups. The following table summarizes the key expected absorptions.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H stretch	3300 - 3100	Medium
C-H stretch (aromatic)	3100 - 3000	Medium
C-H stretch (aliphatic)	3000 - 2850	Medium
C=O stretch (amide I)	1680 - 1650	Strong
N-H bend (amide II)	1570 - 1515	Medium
C=C stretch (aromatic)	1600 - 1450	Medium
C-N stretch	1400 - 1200	Medium
C-Cl stretch	850 - 550	Strong

Interpretation of the IR Spectrum:

• N-H Stretch: The band in the 3300-3100 cm⁻¹ region is a clear indication of the N-H bond of the secondary amide. Its position and broadness can be influenced by hydrogen bonding.

• C=O Stretch (Amide I Band): The strong absorption in the 1680-1650 cm⁻¹ range is one of the most characteristic bands in the spectrum and is due to the carbonyl stretching vibration of the formamide group.

• N-H Bend (Amide II Band): This band, appearing between 1570 and 1515 cm⁻¹, arises from a combination of N-H bending and C-N stretching vibrations and is characteristic of secondary amides.

• Aromatic C=C Stretches: The absorptions in the 1600-1450 cm⁻¹ region are due to the stretching vibrations of the carbon-carbon double bonds within the two aromatic rings.

• C-Cl Stretch: The strong band in the lower frequency region (850-550 cm⁻¹) is indicative of the carbon-chlorine bond.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Electron ionization is a common technique for the analysis of relatively volatile and thermally stable organic compounds.

Step-by-Step Methodology:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS). The sample is vaporized in a high vacuum environment.

• Ionization: The gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the removal of an electron from the molecule, forming a positively charged molecular ion (M⁺•).

• Fragmentation: The molecular ion is often formed with excess energy, causing it to fragment into smaller, charged fragments and neutral radicals.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Causality Behind Experimental Choices:

• High Vacuum: A high vacuum is necessary to prevent collisions between ions and other molecules, which would interfere with their trajectory in the mass analyzer.

• 70 eV Electron Beam: This standard energy is high enough to ionize most organic molecules and induce reproducible fragmentation patterns, which are useful for structural elucidation and library matching.

• GC-MS: Coupling gas chromatography with mass spectrometry allows for the separation of components in a mixture before they are introduced into the mass spectrometer, providing a mass spectrum for each individual component.

Diagram of the EI-MS Experimental Workflow:

Caption: Workflow for Electron Ionization Mass Spectrometry.

Expected Mass Spectrum and Fragmentation Pattern

The mass spectrum of N-[(4-chlorophenyl)phenylmethyl]formamide is expected to show a molecular ion peak corresponding to its molecular weight, as well as several characteristic fragment ions.

Expected Key Ions:

m/z	Proposed Fragment	Notes
245/247	[C₁₄H₁₂ClNO]⁺• (M⁺•)	Molecular ion peak. The presence of a peak at M+2 with approximately one-third the intensity of the M peak is characteristic of a compound containing one chlorine atom.
200/202	[C₁₃H₁₁ClN]⁺•	Loss of the formyl radical (•CHO)
165	[C₁₃H₁₀]⁺•	Loss of HCl from the m/z 200/202 fragment
125	[C₇H₆Cl]⁺	Chlorotropylium ion
91	[C₇H₇]⁺	Tropylium ion
77	[C₆H₅]⁺	Phenyl cation

Interpretation of the Mass Spectrum:

• Molecular Ion: The molecular ion peak at m/z 245 (for the ³⁵Cl isotope) and 247 (for the ³⁷Cl isotope) confirms the molecular weight of the compound. The isotopic pattern is a definitive indicator of the presence of chlorine.

• Loss of Formyl Radical: A common fragmentation pathway for amides is the loss of the formyl radical, leading to the fragment at m/z 200/202.

• Tropylium and Phenyl Cations: The presence of peaks at m/z 91 and 77 are characteristic of compounds containing a benzyl and a phenyl group, respectively.

• Chlorotropylium Ion: The peak at m/z 125 likely corresponds to the tropylium ion containing the chlorine atom.

Conclusion

The spectroscopic characterization of N-[(4-chlorophenyl)phenylmethyl]formamide through NMR, IR, and MS provides a comprehensive structural profile of this important synthetic intermediate. While experimental data is not widely accessible, this guide has presented a detailed analysis based on predictive models and the fundamental principles of spectroscopic interpretation. The outlined experimental protocols offer a robust framework for acquiring high-quality data, and the detailed interpretation of the expected spectra provides a valuable reference for researchers. A thorough understanding of these spectroscopic techniques is indispensable for ensuring the identity and purity of N-[(4-chlorophenyl)phenylmethyl]formamide, thereby supporting its successful application in research and development.

References

• PubChem. N-[(4-chlorophenyl)phenylmethyl]formamide. National Center for Biotechnology Information. [Link][1]

Sources

• 1. Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Chiral Resolution of Racemic N-[(4-chlorophenyl)phenylmethyl]formamide

Introduction

The enantiomers of a chiral molecule can exhibit significantly different pharmacological, toxicological, and metabolic properties. Consequently, the production of single-enantiomer active pharmaceutical ingredients (APIs) is a critical requirement in the drug development and manufacturing process. N-[(4-chlorophenyl)phenylmethyl]formamide is a key chiral intermediate in the synthesis of various pharmaceuticals, including the non-sedating antihistamine Levocetirizine.[1] Therefore, the development of robust and efficient methods for the resolution of its racemic mixture is of significant industrial importance.

This comprehensive guide provides detailed application notes and protocols for three distinct and powerful methods for the chiral resolution of racemic N-[(4-chlorophenyl)phenylmethyl]formamide:

• Diastereomeric Salt Formation via the Amine Intermediate: A classical and scalable method involving the formation of diastereomeric salts with a chiral resolving agent.

• Enzymatic Kinetic Resolution: A highly selective biocatalytic approach that differentiates between the two enantiomers.

• Preferential Crystallization: A technique that leverages differences in the crystal packing of enantiomers.

These protocols are designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the scientific rationale behind the experimental choices to ensure both technical accuracy and practical applicability.

Diastereomeric Salt Formation via the Amine Intermediate

Scientific Principle

This widely-used and scalable method for chiral resolution relies on the reaction of a racemic mixture with a single enantiomer of a chiral resolving agent to form a pair of diastereomers.[2] Diastereomers, unlike enantiomers, have different physical properties, such as solubility, which allows for their separation by conventional techniques like fractional crystallization.[3]

For N-[(4-chlorophenyl)phenylmethyl]formamide, a highly effective strategy involves the initial hydrolysis of the formamide to the corresponding racemic (4-chlorophenyl)phenylmethylamine. This amine is then resolved through the formation of diastereomeric salts with a chiral acid, such as (+)-tartaric acid.[1] The separated diastereomeric salt is then treated with a base to liberate the desired enantiomerically pure amine, which can subsequently be N-formylated to yield the target enantiopure formamide.

The choice of resolving agent and solvent is critical and often determined empirically through screening.[4] The goal is to identify a combination that results in a significant difference in the solubility of the two diastereomeric salts, enabling efficient separation through crystallization.

Experimental Workflow: Diastereomeric Salt Resolution

Caption: Workflow for Diastereomeric Salt Resolution.

Detailed Protocol

Part A: Hydrolysis of Racemic Formamide

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add racemic N-[(4-chlorophenyl)phenylmethyl]formamide (1.0 eq) and a 3 M aqueous solution of hydrochloric acid (5.0 eq).

• Hydrolysis: Heat the mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting formamide is no longer detectable.

• Work-up: Cool the reaction mixture to room temperature and then further in an ice bath. Adjust the pH to >12 with a 10 M aqueous solution of sodium hydroxide.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL for a 10g scale reaction). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield racemic (4-chlorophenyl)phenylmethylamine.

Part B: Diastereomeric Salt Formation and Crystallization

• Salt Formation: Dissolve the racemic (4-chlorophenyl)phenylmethylamine (1.0 eq) in a minimal amount of hot methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq) in hot methanol.

• Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool gradually to room temperature, and then place it in a refrigerator (4 °C) for 12-24 hours to facilitate complete crystallization.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold methanol. The resulting solid is the diastereomeric salt of one enantiomer of the amine with tartaric acid.

Part C: Liberation of the Enantiopure Amine

• Basification: Suspend the crystalline diastereomeric salt in water and add a 10 M aqueous solution of sodium hydroxide until the pH is >12.

• Extraction: Extract the liberated amine with dichloromethane (3 x 30 mL for a 5g scale reaction).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the enantiomerically enriched (4-chlorophenyl)phenylmethylamine.

Part D: N-Formylation to the Target Compound

• Reaction: To the enantiopure amine, add formic acid (3.0 eq) and heat the mixture at 100 °C for 2-3 hours.

• Work-up: Cool the reaction mixture and pour it into ice-cold water. The N-formylated product will precipitate.

• Isolation: Collect the solid by filtration, wash with water, and dry under vacuum to obtain the enantiomerically pure N-[(4-chlorophenyl)phenylmethyl]formamide.

Data Summary: Diastereomeric Salt Resolution

Parameter	Typical Value/Condition	Rationale
Resolving Agent	(+)-Tartaric Acid	Readily available and has been shown to be effective for the resolution of similar amines.[1]
Solvent	Methanol	Provides good solubility for the diastereomeric salts at elevated temperatures and allows for differential crystallization upon cooling.
Stoichiometry	0.5 eq of Tartaric Acid	Using a sub-stoichiometric amount of the resolving agent can enhance the enantiomeric excess of the precipitated salt.[5]
Expected Yield	35-45% (for one enantiomer)	The theoretical maximum yield for a classical resolution is 50%.
Expected e.e.	>98% (after recrystallization)	The initial crystallization may require a subsequent recrystallization to achieve high enantiomeric purity.

Enzymatic Kinetic Resolution

Scientific Principle

Enzymatic kinetic resolution is a powerful technique that utilizes the high enantioselectivity of enzymes to differentiate between the enantiomers of a racemic substrate.[6] In a kinetic resolution, one enantiomer reacts much faster than the other, leading to a mixture of the unreacted, slower-reacting enantiomer and the product from the faster-reacting enantiomer.[7] The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining substrate and the product.[8]

For N-[(4-chlorophenyl)phenylmethyl]formamide, a lipase-catalyzed enantioselective hydrolysis can be employed. Lipases are robust enzymes that can function in organic solvents and are known to catalyze the hydrolysis of amides.[9] One enantiomer of the formamide will be preferentially hydrolyzed to the corresponding amine, leaving the other enantiomer of the formamide unreacted. The resulting amine and the unreacted formamide can then be separated based on their different chemical properties.

Experimental Workflow: Enzymatic Kinetic Resolution

Caption: Workflow for Enzymatic Kinetic Resolution.

Detailed Protocol

• Reaction Setup: In a temperature-controlled vessel, dissolve racemic N-[(4-chlorophenyl)phenylmethyl]formamide (1.0 eq) in a suitable organic solvent such as toluene or methyl tert-butyl ether (MTBE). Add a small amount of aqueous buffer (e.g., phosphate buffer, pH 7.0) to provide the necessary water for hydrolysis.

• Enzyme Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B), to the mixture. The enzyme loading is typically between 10-50 mg per mmol of substrate.

• Kinetic Resolution: Stir the suspension at a constant temperature (e.g., 30-45 °C). Monitor the reaction progress by chiral High-Performance Liquid Chromatography (HPLC) to determine both the conversion and the enantiomeric excess of the remaining formamide and the amine product.

• Reaction Termination: When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed and reused.

• Separation: Transfer the filtrate to a separatory funnel and add a dilute aqueous acid solution (e.g., 1 M HCl). The amine product will be protonated and move to the aqueous phase. The unreacted formamide will remain in the organic phase.

• Isolation of Unreacted Formamide: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate to obtain the enantiomerically enriched N-[(4-chlorophenyl)phenylmethyl]formamide.

• Isolation of Amine Product: To the acidic aqueous layer, add a base (e.g., 10 M NaOH) until the pH is >12. Extract the liberated amine with an organic solvent (e.g., dichloromethane). Dry the organic extract and concentrate to yield the other enantiomer as the amine.

Data Summary: Enzymatic Kinetic Resolution

Parameter	Typical Value/Condition	Rationale
Enzyme	Immobilized Lipase (e.g., Novozym 435)	High stability in organic solvents and proven efficacy in the resolution of amines and amides.[8]
Solvent	Toluene or MTBE	Solvents that are compatible with lipases and provide good solubility for the substrate.
Temperature	30-45 °C	Optimal temperature range for many lipase-catalyzed reactions, balancing reaction rate and enzyme stability.
Reaction Time	24-72 hours	Dependent on enzyme activity and substrate concentration; requires careful monitoring.
Expected e.e.	>95% (at ~50% conversion)	The enantioselectivity of lipases can be very high, leading to excellent enantiomeric excess.

Preferential Crystallization

Scientific Principle

Preferential crystallization, also known as resolution by entrainment, is a technique applicable to racemic mixtures that form conglomerates. A conglomerate is a physical mixture of separate crystals of the two enantiomers, as opposed to a racemic compound where both enantiomers are present in the same crystal lattice. This method involves seeding a supersaturated solution of the racemate with crystals of one of the pure enantiomers. This induces the crystallization of only that enantiomer, leaving the other enantiomer in the mother liquor.

The success of this method is highly dependent on the crystallization behavior of the compound and requires careful control of supersaturation and temperature. While less common than diastereomeric salt formation, it can be a very efficient and cost-effective method when applicable, as it does not require a chiral auxiliary.

Experimental Workflow: Preferential Crystallization

Caption: Workflow for Preferential Crystallization.

Detailed Protocol

• Solvent Screening: Identify a suitable solvent system in which the racemic N-[(4-chlorophenyl)phenylmethyl]formamide has moderate solubility and a significant temperature-dependent solubility gradient.

• Preparation of Supersaturated Solution: Prepare a saturated solution of the racemic formamide in the chosen solvent at an elevated temperature. Then, cool the solution to a temperature where it becomes supersaturated.

• Seeding: Add a small quantity (1-5% by weight) of pure seed crystals of the desired enantiomer to the supersaturated solution.

• Crystallization: Maintain the solution at a constant temperature with gentle agitation. The added seed crystals will induce the crystallization of the same enantiomer from the solution.

• Monitoring: Carefully monitor the crystallization process to avoid the spontaneous nucleation of the counter-enantiomer. The process should be stopped before the system reaches equilibrium.

• Isolation: Filter the crystals and wash them with a small amount of cold solvent. The resulting crystals will be enriched in the enantiomer that was used for seeding.

• Recovery from Mother Liquor: The mother liquor will be enriched in the other enantiomer. This can be recovered by evaporation of the solvent and can be used as the starting material for the crystallization of the other enantiomer.

Data Summary: Preferential Crystallization

Parameter	Typical Value/Condition	Rationale
Requirement	Compound must form a conglomerate	This method is only applicable to a small subset of racemic compounds.
Solvent	To be determined empirically (e.g., ethanol, isopropanol)	The choice of solvent is crucial for achieving the right level of supersaturation.
Supersaturation	Low to moderate	High supersaturation can lead to the spontaneous crystallization of the undesired enantiomer.
Seeding	1-5% w/w of pure enantiomer	Provides nucleation sites for the desired enantiomer to crystallize.
Expected Yield	Variable, dependent on crystallization conditions	Can be highly efficient if optimized.
Expected e.e.	Can be high, but requires careful control	The enantiomeric excess of the product depends on preventing the crystallization of the counter-enantiomer.

Conclusion

The chiral resolution of racemic N-[(4-chlorophenyl)phenylmethyl]formamide is a critical step in the synthesis of enantiomerically pure pharmaceuticals. This guide has provided detailed protocols and the underlying scientific principles for three powerful resolution techniques: diastereomeric salt formation, enzymatic kinetic resolution, and preferential crystallization. The choice of method will depend on factors such as the scale of the resolution, the availability of reagents and equipment, and the specific crystallization properties of the target compound. For large-scale industrial applications, diastereomeric salt formation is often the most practical approach due to its scalability and robustness.[3] Enzymatic resolution offers high selectivity under mild conditions, making it an attractive "green" alternative.[6] Preferential crystallization, when applicable, can be a highly efficient and economical method. By understanding the principles and following the detailed protocols outlined in this application note, researchers and scientists can effectively develop and optimize a chiral resolution strategy for N-[(4-chlorophenyl)phenylmethyl]formamide and other valuable chiral intermediates.

References

• Ward, D. E. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology, 9(19), 5256-5269. [Link]

• Gotor, V., Alfonso, I., & García-Urdiales, E. (Eds.). (2007). Asymmetric organic synthesis with enzymes. John Wiley & Sons.

• Gröger, H. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. [Link]

• Bommarius, A. S., & Riebel, B. R. (2004).
• Borges, F., Guimarães, C., Silva, V., & Castro, M. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(15), 2245-2253.
• Li, X. (2010).
• Kumar, A., & Akula, M. R. (2012). Processes for the synthesis of levocetirizine and intermediates for use therein. U.S.

• Wikipedia. (2023). Chiral resolution. [Link]

• Zhang, Y., & Wu, G. (2012). Resolution method of levocetirizine chiral intermediates.

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. [Link]

• Zhang, Y., & Wu, G. (2012). Resolution method of levocetirizine chiral intermediates. Eureka | Patsnap. [Link]

• Kumar, A., & Akula, M. R. (2011). Processes for the Synthesis of Levocetirizine and Intermediates for Use Therein. U.S.

• Ohta, H., Kimura, Y., Sugano, Y., & Sugai, T. (2003). Facile synthesis of chiral 2-formyl-1,1′-binaphthyl via lipase-catalyzed acylation and hydrolysis of 1,1′-binaphthyl-2-carboxaldehyde oxime. Tetrahedron: Asymmetry, 14(21), 3379-3382. [Link]

• BioDuro. (2018, March 23). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• Kozma, D. (Ed.). (2001). Crystallization-Induced Dynamic Resolution of a Diarylmethylamine toward the Synthesis of a Potent TRPM8 Inhibitor. CRC Press.
• Knowles, J. R. (2025). Light-Driven Crystallization-Induced Dynamic Resolution of Amines. Journal of the American Chemical Society, 147(29), 25851-25857.
• Blackmond, D. G. (2004). Efficient crystallization-induced dynamic resolution of α-substituted carboxylic acids. Journal of the American Chemical Society, 126(25), 7936-7937.

• LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (2014).
• Marais, G., & van Rensburg, H. (2019). Lipase-Catalysed Enzymatic Kinetic Resolution of Aromatic Morita-Baylis-Hillman Derivatives by Hydrolysis and Transesterification. European Journal of Organic Chemistry, 2019(44), 7384-7392.
• Fogassy, E., Nógrádi, M., Pálovics, E., & Kozma, D. (2004). Efficient crystallization-induced dynamic resolution of alpha-substituted carboxylic acids. Organic & Biomolecular Chemistry, 2(11), 1591-1595.
• Toth, G., & Peter, A. (2007). Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction. Journal of Biochemical and Biophysical Methods, 70(4), 589-594.
• Csatari, A., Toşa, M., & Majdik, C. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Journal of Pharmaceutical and Medicinal Chemistry, 5(2), 1-6.
• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.

• Quora. (2024, November 11). Could a resolution of phenylethylamine be achieved using (-) tartaric acid instead of (+) tartic acid?[Link]

• Lambusta, D., Nicolosi, G., & Spampinato, S. (2000). Lipase-catalysed kinetic resolution as the key step in the synthesis of a new class of optically active 5,6-trans-9,10-dihydrophenanthroline derivatives. Tetrahedron: Asymmetry, 11(16), 3295-3302.
• Qayed, W. S., & Ali, H. M. (2015). Lipases-catalyzed enantioselective kinetic resolution of racemates: A review. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322.
• Ibrahim, H., & El-Maazawi, M. (2010). Lipase-mediated enantioselective kinetic resolution of racemic acidic drugs in non-standard organic solvents: Direct chiral liquid chromatography monitoring and accurate determination of the enantiomeric excesses.

• PubChem. (n.d.). Formamide, N-[(4-chlorophenyl)phenylmethyl]-. [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (2007). CRYSTALLIZATION BASED SEPARATION OF ENANTIOMERS* (REVIEW). Journal of Chemical Technology and Metallurgy, 42(1), 3-14.

Sources

• 1. Study on the Preparation of Levocetirizine - Dissertation [m.dissertationtopic.net]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. unchainedlabs.com [unchainedlabs.com]
• 5. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 6. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: A Validated HPLC Method for the Quantification of N-[(4-chlorophenyl)phenylmethyl]formamide

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-[(4-chlorophenyl)phenylmethyl]formamide. The method utilizes reverse-phase chromatography with UV detection, demonstrating excellent linearity, accuracy, precision, and specificity. The described protocol is suitable for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for quality control, stability testing, or research purposes involving this compound. All procedures are grounded in principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Principles and Rationale

The accurate quantification of chemical entities like N-[(4-chlorophenyl)phenylmethyl]formamide is critical in research and development. This method was developed based on the physicochemical properties of the analyte to ensure robust and reliable results.

Analyte Characteristics

N-[(4-chlorophenyl)phenylmethyl]formamide is a formamide derivative with a molecular weight of 245.70 g/mol .[5] Its structure, featuring a chlorophenyl and a phenyl group, imparts a significant degree of non-polarity. This characteristic makes Reverse-Phase HPLC (RP-HPLC) the ideal analytical approach.[6][7][8] In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase; non-polar analytes like the target compound are retained longer on the column, allowing for effective separation from polar impurities.[8]

Chromatographic Strategy

• Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is selected for this method. C18 columns are the workhorse of reverse-phase chromatography, providing excellent hydrophobic retention for non-polar to moderately polar compounds.[6][7]

• Mobile Phase Selection: A mobile phase consisting of acetonitrile and water is chosen. Acetonitrile is a common organic modifier in RP-HPLC that offers good elution strength for non-polar compounds and low UV cutoff. The ratio is optimized to provide an appropriate retention time and sharp peak shape.

• Detection: The presence of two aromatic rings (phenyl and chlorophenyl) in the analyte's structure results in strong ultraviolet (UV) absorbance. The electronic spectra of benzaldehydes and related structures show significant absorbance in the 220–360 mμ region.[9] A detection wavelength of 225 nm is selected to ensure high sensitivity.

HPLC Method Parameters

All quantitative data and method parameters are summarized in the table below for clarity and ease of use.

Parameter	Condition	Rationale
Instrument	Agilent 1260 Infinity II LC System or equivalent	Standard HPLC system with UV/Vis detection.
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm	Provides high-resolution separation for non-polar analytes.
Mobile Phase	Acetonitrile : Water (60:40, v/v), Isocratic	Optimal ratio for achieving a suitable retention factor (k') and run time.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, ensuring good efficiency.
Column Temperature	30 °C	Maintains consistent retention times and improves peak shape.
Injection Volume	10 µL	A small volume minimizes potential for peak distortion.
Detector	Variable Wavelength Detector (VWD)
Detection Wavelength	225 nm	Provides high sensitivity based on the analyte's chromophores.
Run Time	10 minutes	Sufficient time for the analyte to elute and for column re-equilibration.

Required Materials and Reagents

• N-[(4-chlorophenyl)phenylmethyl]formamide reference standard (>98% purity)

• Acetonitrile (HPLC Grade)

• Deionized Water (Type I, 18.2 MΩ·cm)

• Methanol (HPLC Grade)

• Volumetric flasks (Class A)

• Pipettes (Calibrated)

• 0.45 µm Syringe filters (PTFE or Nylon)

Step-by-Step Protocols

Mobile Phase Preparation (1 Liter)

• Carefully measure 600 mL of HPLC-grade acetonitrile into a 1 L graduated cylinder.

• Transfer the acetonitrile to a 1 L solvent bottle.

• Measure 400 mL of deionized water.

• Add the water to the solvent bottle.

• Cap the bottle and mix thoroughly by inversion.

• Degas the mobile phase for 15 minutes using an ultrasonic bath or vacuum degasser before use.

Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 25 mg of N-[(4-chlorophenyl)phenylmethyl]formamide reference standard.

• Transfer the standard into a 25 mL Class A volumetric flask.

• Add approximately 15 mL of methanol to dissolve the standard.

• Sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature.

• Dilute to the mark with methanol and mix thoroughly. This is the Stock Solution.

Working Standard and Calibration Curve Preparation

• Label five 10 mL volumetric flasks as CS1, CS2, CS3, CS4, and CS5.

• Using the 1000 µg/mL Stock Solution, perform serial dilutions with the mobile phase to prepare calibration standards at concentrations of 10, 25, 50, 100, and 150 µg/mL.

• Filter each standard through a 0.45 µm syringe filter into an HPLC vial.

Sample Preparation

• Accurately weigh the sample material expected to contain N-[(4-chlorophenyl)phenylmethyl]formamide.

• Dissolve and dilute the sample in methanol to achieve a theoretical final concentration within the calibration range (e.g., 50 µg/mL).

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC System Setup and Analytical Run

• Purge the HPLC system with the prepared mobile phase.

• Set the column temperature to 30 °C and the flow rate to 1.0 mL/min.

• Equilibrate the system until a stable baseline is achieved (typically 30 minutes).

• Create a sequence table including a blank (mobile phase), the calibration standards (CS1-CS5), and the prepared samples.

• Inject each solution and record the chromatograms.

Method Validation Protocol (ICH Q2(R1))

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[2][4] The following parameters must be assessed according to ICH Q2(R1) guidelines.[1][3]

Validation Parameter	Test	Acceptance Criteria
Specificity	Inject blank, placebo (if applicable), and analyte.	No interfering peaks at the retention time of the analyte.
Linearity	Analyze 5 concentrations (10-150 µg/mL) in triplicate.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Spike a placebo or sample with the analyte at 3 levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision (Repeatability)	Analyze 6 replicate preparations of the analyte at 100% concentration (100 µg/mL).	Relative Standard Deviation (RSD) ≤ 2.0%.
Intermediate Precision	Repeat the repeatability test on a different day with a different analyst.	Overall RSD for both sets of data ≤ 2.0%.
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N) or standard deviation of the response and the slope.	S/N ratio ≥ 10.
Robustness	Systematically vary method parameters (e.g., Flow Rate ±0.1 mL/min, Column Temp ±2°C, % Organic ±2%).	Peak area RSD ≤ 5.0%; Retention time shift within acceptable limits.

Data Analysis and Interpretation

The concentration of N-[(4-chlorophenyl)phenylmethyl]formamide in any sample is determined using the linear regression equation derived from the calibration curve (Peak Area vs. Concentration). A representative chromatogram should show a sharp, well-resolved peak for the analyte, free from interference.

Visual Workflows

Experimental Workflow Diagram

The overall process from preparation to final analysis is depicted below.

Caption: HPLC analysis workflow for N-[(4-chlorophenyl)phenylmethyl]formamide.

Analyte Chemical Structure

Caption: Structure of N-[(4-chlorophenyl)phenylmethyl]formamide.

Conclusion

The HPLC method detailed in this application note is demonstrated to be a specific, linear, accurate, and precise procedure for the quantitative determination of N-[(4-chlorophenyl)phenylmethyl]formamide. Its adherence to established validation principles ensures that the method is reliable and suitable for its intended purpose in a regulated or research environment. The clear, step-by-step protocols and defined parameters provide a solid foundation for immediate implementation in the laboratory.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.

• HPLC Method for Nonpolar Molecules: How To Develop. PharmaGuru.

• Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235. PubChem, National Center for Biotechnology Information.

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).

• How to Develop HPLC Method for Nonpolar Compounds. Pharma Knowledge Forum.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA).

• N-[(R)-(4-Chlorophenyl)phenylmethyl]formamide | C14H12ClNO. PubChem, National Center for Biotechnology Information.

• A review on method development by HPLC. SciSpace.

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA), Australia.

• N-(4-chlorophenyl)formamide | C7H6ClNO | CID 17475. PubChem, National Center for Biotechnology Information.

• Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research.

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA).

• N-Benzylformamide Chemical Properties. Ontosight AI.

• N-(4-Methylphenyl)-N'-(4-chlorophenyl)formamidine. Virginia.gov.

• N-[(R)-(4-chlorophenyl)phenylMethyl]ForMaMide | 474654-18-7. ChemicalBook.

• Developing HPLC Methods. Sigma-Aldrich.

• N-(4-CHLOROPHENYL)FORMAMIDE CAS#: 2617-79-0. ChemicalBook.

• N-(4-Chlorophenyl)formamide | 2617-79-0. Sigma-Aldrich.

• N-Benzylformamide | C8H9NO | CID 80654. PubChem, National Center for Biotechnology Information.

• N-(4-chlorophenyl)formamide (C7H6ClNO). PubChemLite.

• Chemical Properties of N-Benzylformamide (CAS 6343-54-0). Cheméo.

• LIGHT ABSORPTION STUDIES: PART XII. ULTRAVIOLET ABSORPTION SPECTRA OF BENZALDEHYDES | Request PDF. ResearchGate.

• Showing Compound N-benzylformamide (FDB031030). FooDB.

• The UV/Vis spectra of the reaction between benzaldehyde 1 (10−2 M),.... ResearchGate.

• N-BENZYLFORMAMIDE | 6343-54-0. ChemicalBook.

• UV-Vis Spectroscopy: Absorbance of Carbonyls. Master Organic Chemistry.

• Synthesis of Some New Anils: Part 1. Reaction of 2-Hydroxy-benzaldehyde and 2-Hydroxynaphthaldehyde with 2-Aminopyridene and 2-Aminopyrazine. MDPI.

• LIGHT ABSORPTION STUDIES: PART XII. ULTRAVIOLET ABSORPTION SPECTRA OF BENZALDEHYDES. Canadian Science Publishing.

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. fda.gov [fda.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaguru.co [pharmaguru.co]
• 7. pharmaguru.co [pharmaguru.co]
• 8. scispace.com [scispace.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Comprehensive NMR Characterization of N-[(4-chlorophenyl)phenylmethyl]formamide

Abstract

This document provides a detailed guide for the comprehensive structural characterization of N-[(4-chlorophenyl)phenylmethyl]formamide using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a key intermediate in the synthesis of pharmacologically active molecules like levocetirizine, unambiguous structural verification is paramount.[1] This note addresses the specific challenges associated with the NMR analysis of formamides, including the phenomenon of rotational isomers (rotamers), and presents a systematic workflow from sample preparation to full spectral assignment using 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC, HMBC) NMR experiments. The methodologies and interpretations detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the complete and confident elucidation of this and structurally related compounds.

Introduction

N-[(4-chlorophenyl)phenylmethyl]formamide (Figure 1) is a significant synthetic intermediate in the pharmaceutical industry.[1] The accurate determination of its chemical structure is a critical quality control step that underpins the reliability of subsequent synthetic transformations and the purity of final active pharmaceutical ingredients. NMR spectroscopy stands as the most powerful tool for the non-destructive and definitive structural elucidation of organic molecules in solution.[2][3]

However, the analysis of N-substituted formamides presents a unique challenge due to the partial double-bond character of the amide C-N bond. This restricts free rotation, leading to the presence of two distinct conformational isomers, known as cis and trans rotamers, which are often in equilibrium at room temperature.[4][5][6] This phenomenon results in a doubling of NMR signals, complicating spectral interpretation. This application note provides a logical, step-by-step protocol to deconstruct these complex spectra and achieve complete and unambiguous assignment for both rotamers.

Figure 1. Chemical Structure of N-[(4-chlorophenyl)phenylmethyl]formamide.

Materials and Instrumentation

• Compound: N-[(4-chlorophenyl)phenylmethyl]formamide (Purity >98%)

• Solvent: Deuterated chloroform (CDCl₃, 99.8% D) with 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• NMR Tubes: 5 mm high-precision NMR tubes.

• Instrumentation: 500 MHz NMR Spectrometer equipped with a cryoprobe or a room-temperature broadband probe capable of performing ¹H, ¹³C, and 2D correlation experiments.

Experimental Protocols

Protocol 1: NMR Sample Preparation

A well-prepared sample is fundamental to acquiring high-quality NMR data. The concentration should be optimized to ensure good signal-to-noise in a reasonable time, especially for less sensitive experiments like ¹³C NMR.[7][8]

• Weighing: Accurately weigh 15-20 mg of N-[(4-chlorophenyl)phenylmethyl]formamide directly into a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of CDCl₃ (with TMS) to the vial.

• Mixing: Gently swirl the vial until the sample is completely dissolved. A brief sonication may be used if necessary.

• Transfer: Using a clean glass pipette, transfer the solution into a 5 mm NMR tube.

• Sealing: Securely cap the NMR tube. Ensure the exterior of the tube is clean before inserting it into the spectrometer.[7]

Protocol 2: 1D NMR Data Acquisition

1D NMR spectra provide the initial, foundational data for the structure elucidation process.[2][9]

• ¹H NMR:

  • Rationale: The proton spectrum provides initial information on the number of distinct proton environments, their integration (relative ratios), chemical shifts, and coupling patterns (multiplicity). The presence of rotamers will be immediately evident from the doubling of key signals.

  • Parameters:

    • Pulse Program: Standard single pulse (zg30)

    • Spectral Width: ~16 ppm (e.g., -2 to 14 ppm)

    • Acquisition Time: ~3-4 seconds

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans: 16-32

• ¹³C{¹H} NMR:

  • Rationale: The broadband proton-decoupled carbon spectrum reveals the number of unique carbon environments. Chemical shifts are highly indicative of the carbon type (aliphatic, aromatic, carbonyl).

  • Parameters:

    • Pulse Program: Standard single pulse with proton decoupling (zgpg30)

    • Spectral Width: ~240 ppm (e.g., -10 to 230 ppm)

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans: 1024-2048

• DEPT-135 (Distortionless Enhancement by Polarization Transfer):

  • Rationale: This experiment is essential for determining the multiplicity of each carbon atom (i.e., the number of attached protons).[10][11][12] In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons (C) are absent.[10]

  • Parameters:

    • Pulse Program: Standard DEPT-135 sequence

    • Parameters are typically copied from the ¹³C experiment.

    • Number of Scans: 256-512

Data Analysis and Structural Elucidation Workflow

The process of solving a structure is a logical puzzle where each piece of spectroscopic data provides a clue. The workflow diagram below illustrates the systematic approach.[2][13][14]

Caption: Workflow for NMR-based structural elucidation.

Step 1: Analysis of 1D Spectra

• ¹H NMR Spectrum: The spectrum is expected to show two distinct sets of signals for many protons, corresponding to the major and minor rotamers.

  • Formyl Proton (CHO): Two distinct signals are expected in the downfield region (~8.2-8.7 ppm). For secondary formamides, the trans rotamer typically shows a small ³J coupling to the N-H proton, while the cis rotamer shows a very small or zero coupling.[5][15]

  • N-H Proton: This proton signal may be broad and will also appear as two distinct resonances. Its coupling to the formyl and methine protons provides key structural information. The broadening is often due to quadrupolar relaxation effects from the adjacent ¹⁴N nucleus.[16][17][18]

  • Methine Proton (CH): Two signals, likely doublets or doublet of doublets, are expected, coupled to the N-H proton.

  • Aromatic Protons: The signals for the phenyl and 4-chlorophenyl rings will appear in the aromatic region (~7.0-7.5 ppm). The 4-chlorophenyl group will show a characteristic AA'BB' pattern (appearing as two doublets).

• ¹³C and DEPT-135 Spectra:

  • Carbonyl Carbon (C=O): Two signals will be present in the far downfield region (~160-165 ppm). These are quaternary and will be absent in the DEPT spectrum.

  • Aromatic Carbons: The aromatic region will show signals for all unique carbons in both rotamers. The DEPT-135 spectrum will confirm the CH carbons in this region.

  • Methine Carbon (CH): Two distinct CH signals will be observed in the aliphatic region (~55-65 ppm).

Protocol 3: 2D NMR Data Acquisition

2D NMR experiments are crucial for unambiguously connecting the different parts of the molecule.[19][20]

• COSY (COrrelation SpectroscopY):

  • Rationale: Establishes proton-proton (¹H-¹H) coupling networks, typically over 2-3 bonds. It is used to trace the connectivity within the phenyl and chlorophenyl rings and to confirm the coupling between the N-H and methine protons.[3][19]

  • Parameters: Standard gradient-selected COSY (gCOSY) sequence.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Rationale: Correlates each proton with the carbon atom it is directly attached to (one-bond ¹H-¹³C correlation). This is the primary experiment for assigning carbons that have attached protons.[19][21][22]

  • Parameters: Standard gradient-selected, sensitivity-enhanced HSQC sequence.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Rationale: This is arguably the most powerful experiment for determining the overall carbon skeleton. It reveals correlations between protons and carbons that are two or three bonds away (and sometimes four in conjugated systems).[2][19][21] It is essential for identifying quaternary carbons and linking the molecular fragments together.

  • Parameters: Standard gradient-selected HMBC sequence, typically optimized for a long-range coupling constant (J) of 8 Hz.

Step 2: Analysis of 2D Spectra & Structural Assembly

The power of 2D NMR lies in using the correlations to piece the structure together, as illustrated below.

Caption: Key HMBC correlations for structural assembly.

• Assign Spin Systems with COSY: Trace the H-H correlations within the two aromatic rings for both rotamers.

• Link Protons to Carbons with HSQC: Use the HSQC spectrum to assign the chemical shift of each protonated carbon based on the already-known proton shifts.

• Assemble the Skeleton with HMBC: This is the final step. Key correlations to look for are:

  • From the formyl proton to the methine carbon .

  • From the methine proton to the carbonyl carbon .

  • From the methine proton to the quaternary and ortho carbons of both the phenyl and 4-chlorophenyl rings .

  • These correlations unambiguously connect the formyl group to the diarylmethylamine core of the molecule.

Results Summary and Data Presentation

All assigned chemical shifts should be compiled into a clear, concise table. The presence of two rotamers requires a table that presents the data for both forms, along with their observed ratio determined from ¹H NMR integration.

Table 1: ¹H and ¹³C NMR Assignments for N-[(4-chlorophenyl)phenylmethyl]formamide in CDCl₃ at 500 MHz

Position	¹H δ (ppm), mult., J (Hz) (Major Rotamer)	¹³C δ (ppm) (Major)	¹H δ (ppm), mult., J (Hz) (Minor Rotamer)	¹³C δ (ppm) (Minor)	Key HMBC Correlations (¹H → ¹³C)
CHO	~8.4 (s)	~161.0	~8.2 (d, J≈11)	~164.5	CHO → C_methine
NH	~6.5 (br d)	-	~5.9 (br d)	-	NH → C_methine, C_aromatic
CH (methine)	~6.4 (d)	~59.0	~7.1 (d)	~54.0	CH → C=O, C_aromatic
C-1' (Ph)	-	~140.0	-	~139.5	CH → C-1', C-2'/6'
C-2'/6' (Ph)	~7.3-7.4 (m)	~129.0	~7.3-7.4 (m)	~129.1
C-3'/5' (Ph)	~7.3-7.4 (m)	~128.0	~7.3-7.4 (m)	~128.1
C-4' (Ph)	~7.3-7.4 (m)	~127.5	~7.3-7.4 (m)	~127.6
C-1'' (ClPh)	-	~138.5	-	~138.0	CH → C-1'', C-2''/6''
C-2''/6'' (ClPh)	~7.3 (d, J≈8.5)	~129.2	~7.3 (d, J≈8.5)	~129.3
C-3''/5'' (ClPh)	~7.2 (d, J≈8.5)	~128.8	~7.2 (d, J≈8.5)	~128.9
C-4'' (ClPh)	-	~134.0	-	~134.2

Note: Chemical shift values are approximate and may vary slightly based on concentration and exact experimental conditions. The major/minor assignment depends on the specific solvent and temperature.

Conclusion

The combination of 1D and 2D NMR experiments provides a powerful and indispensable toolkit for the complete structural characterization of N-[(4-chlorophenyl)phenylmethyl]formamide. The systematic workflow detailed in this application note allows for the confident assignment of all proton and carbon resonances, even in the presence of complicating factors such as rotational isomerism. This rigorous approach ensures the structural integrity of key synthetic intermediates, which is a cornerstone of quality and safety in drug development and chemical research.

References

• Bamola, N., Bansal, M., & Ramachandran, R. (2023). Quantifying quadrupole effects in the NMR spectra of spin-1/2 nuclei in rotating solids. Physical Chemistry Chemical Physics, 25(34), 22695–22706. Available at: [Link]

• Chemistry LibreTexts. (2024). 13.12: DEPT ¹³C NMR Spectroscopy. Available at: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• NMR Wiki. (2009). DEPT. Available at: [Link]

• Pople, J. A., Schneider, W. G., & Bernstein, H. J. (1959). High-resolution Nuclear Magnetic Resonance. McGraw-Hill Book Company, Inc.

• PubChem. (n.d.). Formamide, N-[(4-chlorophenyl)phenylmethyl]-. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• Ren, J., et al. (2008). (RS)-N-[(4-Chlorophenyl)(phenyl)methyl]formamide. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1698. Available at: [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Available at: [Link]

• Sureshan, K. M., et al. (2002). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N'-bis-formyl-o-tolidine. Molecules, 7(9), 665-671. Available at: [Link]

• University of Notre Dame. (2023). Standard Operating Procedure for NMR Operations. Available at: [Link]

• Wang, N. X., et al. (2021). NMR studies of rotamers with multi-substituted amides. Journal of Engineering Sciences and Innovation, 6(4), 371-380. Available at: [Link]

Sources

• 1. (RS)-N-[(4-Chloro­phen­yl)(phen­yl)­meth­yl]­formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. emerypharma.com [emerypharma.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jesi.astr.ro [jesi.astr.ro]
• 5. mdpi.com [mdpi.com]
• 6. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 7. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 8. organomation.com [organomation.com]
• 9. acdlabs.com [acdlabs.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? [aiinmr.com]
• 12. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 13. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Quantifying quadrupole effects in the NMR spectra of spin-1/2 nuclei in rotating solids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. Quadrupolar nuclei [chem.ch.huji.ac.il]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 20. HSQC – Revealing the direct-bonded proton-carbon instrument — Nanalysis [nanalysis.com]
• 21. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 22. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Integrity GC-MS Profiling of N-[(4-chlorophenyl)phenylmethyl]formamide and Process Impurities

Abstract & Scope

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the analysis of N-[(4-chlorophenyl)phenylmethyl]formamide (CPMF), a critical intermediate in the Leuckart-Wallach synthesis of antihistamines such as Cetirizine , Levocetirizine , and Meclizine .

The analysis of CPMF presents a specific "analytical trap": thermal instability . Formamides are prone to thermal decarbonylation within hot GC injection ports, artificially generating the amine impurity ([(4-chlorophenyl)phenylmethyl]amine) in situ. This guide provides a method to distinguish process impurities from analytical artifacts, ensuring the integrity of the purity profile.

Introduction & Process Chemistry[1][2][3][4]

The Synthetic Pathway (Leuckart Reaction)

CPMF is synthesized via the reductive amination of 4-chlorobenzophenone using formamide and formic acid. The formamide intermediate (CPMF) is subsequently hydrolyzed to yield the primary amine.[1]

Critical Quality Attribute (CQA): Incomplete hydrolysis results in residual CPMF in the final drug substance. Conversely, in the analysis of the CPMF intermediate itself, the presence of the starting ketone (4-chlorobenzophenone) and the hydrolyzed amine indicates process efficiency.

Impurity Origins & Pathways

The following diagram illustrates the synthesis and the origin of key impurities, including the thermal degradation artifact specific to GC analysis.

Figure 1: Synthesis pathway of CPMF showing the chemical origin of Impurity A and the potential for false-positive generation via thermal degradation in the GC inlet.

Analytical Challenges & Solutions

The Thermal Degradation Problem

Formamides can eliminate carbon monoxide (CO) at temperatures exceeding 200°C, converting the analyte (CPMF) into the amine impurity inside the injector liner.

• Consequence: False high results for the amine impurity; false low assay for CPMF.

• Solution: This protocol utilizes a Programmed Temperature Vaporization (PTV) inlet or a "Cold Split" technique to minimize thermal stress during injection.

Structural Isomers

Commercial 4-chlorobenzophenone may contain traces of 2-chloro or 3-chloro isomers. The non-polar column specified below provides sufficient resolution to separate these positional isomers based on boiling point differences and steric interaction with the stationary phase.

Experimental Protocol

Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Note: Avoid methanol to prevent transamidation artifacts.

• Concentration: 0.5 mg/mL.

• Internal Standard (ISTD): Fluoranthene (10 µg/mL). Chosen for its thermal stability and elution in the relevant retention window.

• Derivatization (Optional Validation Step): To prove the amine is real and not an artifact, treat a distinct aliquot with Trifluoroacetic Anhydride (TFAA). The amine will shift to the trifluoroacetamide; the formamide (CPMF) will remain unchanged.

GC-MS Instrument Parameters

Parameter	Setting	Rationale
Column	Rxi-5Sil MS or DB-5ms (30m x 0.25mm x 0.25µm)	Low-bleed, 5% phenyl phase ideal for aromatic separation.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution.
Inlet Mode	PTV (Preferred) or Split (10:1)	PTV prevents thermal shock. Split mode reduces residence time if PTV unavailable.
Inlet Temp	PTV: 60°C (0.1 min) 280°C @ 400°C/minStandard: 250°C	CRITICAL: High standard inlet temps (>260°C) promote degradation.
Liner	Ultra-Inert Single Taper with Wool	Deactivated wool traps non-volatiles; inertness prevents amine adsorption.
Oven Program	80°C (1 min) 20°C/min 220°C 5°C/min 300°C (3 min)	Slow ramp at 220-260°C ensures separation of isomers and impurities.
Transfer Line	280°C	Prevents condensation of high-boiling benzhydryl compounds.

Mass Spectrometry Settings (EI Source)

Parameter	Setting
Source Temp	230°C
Quad Temp	150°C
Ionization	Electron Impact (70 eV)
Scan Mode	Full Scan (m/z 40-450) for profiling.SIM for quantitation (see below).
Solvent Delay	3.5 minutes

Results & Discussion

Mass Spectral Interpretation

The mass spectrum of CPMF (MW ~245.7) is characterized by a weak molecular ion and a dominant base peak resulting from the cleavage of the amide bond.

Table 1: Key Diagnostic Ions

Compound	Retention Time (Approx)	Quant Ion (m/z)	Qualifier Ions (m/z)	Fragmentation Mechanism
4-Chlorobenzophenone	12.4 min	216	139, 111	Molecular ion (216), Benzoyl cation (105/139).
CPMF (Analyte)	16.8 min	201	203, 165, 77	Loss of NHCHO (-44 amu) yields the (4-chlorophenyl)phenylmethyl cation (m/z 201).
Amine Impurity	15.2 min	217	216, 201, 140	Molecular ion (217) is stronger than in formamide.

Differentiating Artifacts (Self-Validating The Method)

To confirm that the detected amine is present in the sample and not generated by the instrument:

• Linearity Check: Inject the standard at 50%, 100%, and 200% concentration. If the Amine/Formamide ratio increases non-linearly at higher concentrations (due to liner saturation/catalysis), the method is degrading the sample.

• Temperature Stress Test: Inject the same sample at Inlet Temp 200°C and 280°C.

  • Result: If the amine peak area is constant, it is a process impurity.

  • Result: If the amine peak doubles at 280°C, it is a thermal artifact.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Tailing Amine Peak	Active sites in liner or column.	Replace liner with Ultra-Inert type; trim 20cm from column head.
High Amine Background	Thermal degradation in inlet.	Switch to PTV injection or lower inlet temperature to 220°C.
Split Peaks	Solvent mismatch or column overload.	Use DCM (matches column polarity better than MeOH); increase split ratio.
Ghost Peaks (m/z 149)	Phthalates from septum/vial cap.	Use PTFE-lined caps; do not overtighten.

References

• PubChem. (2025).[2] Formamide, N-[(4-chlorophenyl)phenylmethyl]- Compound Summary. National Library of Medicine. [Link]

• Grokipedia. (n.d.). Leuckart reaction - Mechanism and Applications.[3][Link]

• Siuzdak, G., et al. (2015).[4] New metabolomic platform reveals extent of thermal degradation in GC–MS.[4][5] Bioanalysis Zone. [Link]

• NIST Mass Spec Data Center. (2023). Acetamide, N-(4-chlorophenyl)- Mass Spectrum.[6][7] NIST Chemistry WebBook. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Acetamide, N-(4-chlorophenyl)- [webbook.nist.gov]
• 7. UCSD/CCMS - Spectrum Library [gnps.ucsd.edu]

Application Notes & Protocols: The Strategic Use of N-[(4-chlorophenyl)phenylmethyl]formamide in the Synthesis of Levocetirizine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Levocetirizine, the active (R)-enantiomer of cetirizine, is a potent and selective third-generation H1-receptor antagonist widely prescribed for allergic conditions.[1][2] Its efficacy and improved safety profile over first-generation antihistamines are directly linked to its specific stereochemistry. Consequently, the development of efficient, scalable, and economically viable enantioselective syntheses is a cornerstone of its pharmaceutical production. This document provides a detailed examination of a synthetic pathway to levocetirizine that proceeds through the key intermediate, N-[(4-chlorophenyl)phenylmethyl]formamide. This route leverages the classical Leuckart reaction to create a stable precursor, which, after hydrolysis and chiral resolution, provides the essential chiral amine building block. We will elucidate the underlying chemical principles, provide step-by-step protocols for each major transformation, and present critical data to guide researchers in the successful execution of this synthesis.

Introduction: The Synthetic Challenge and the Role of the Formamide Intermediate

The synthesis of single-enantiomer active pharmaceutical ingredients (APIs) like levocetirizine presents a significant challenge: the precise control of stereochemistry. The pharmacological activity of cetirizine resides primarily in the (R)-enantiomer, while the (S)-enantiomer is less active and may contribute to off-target effects.[3] Therefore, isolating or directly synthesizing the (R)-enantiomer is crucial.

Several strategies exist, including asymmetric synthesis and the resolution of racemic intermediates. The pathway detailed herein falls into the latter category, employing a robust and time-tested chemical transformation—the Leuckart reaction—to generate a racemic precursor.[4]

The core of this strategy involves three key stages:

• Formation of a Stable Precursor: 4-chlorobenzophenone is converted into N-[(4-chlorophenyl)phenylmethyl]formamide. Formamides are exceptionally useful intermediates; they are stable, easily purified, and serve as a protected form of the corresponding amine.[5][6][7]

• Generation of the Racemic Amine: The formamide is hydrolyzed under acidic conditions to yield racemic (4-chlorophenyl)phenylmethanamine.

• Enantiomeric Isolation: The racemic amine is resolved using a chiral acid to isolate the desired (R)-(4-chlorophenyl)phenylmethanamine, the pivotal chiral building block for the subsequent construction of the levocetirizine molecule.

This approach is advantageous because the initial Leuckart reaction is high-yielding and uses inexpensive, readily available starting materials. The formamide intermediate can be produced and purified on a large scale before committing to the more costly chiral resolution step.

Overall Synthetic Workflow

The multi-step synthesis from 4-chlorobenzophenone to levocetirizine is outlined below. The process begins with the formation of the N-formylated amine, followed by hydrolysis, chiral resolution, piperazine ring formation, and final side-chain installation.

Caption: Synthetic pathway from 4-chlorobenzophenone to Levocetirizine.

Detailed Experimental Protocols

The following protocols are derived from established literature and patents, providing a comprehensive guide for each critical step.[8][9][10][11]

Protocol 1: Synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide

This step utilizes the Leuckart reaction, a reductive amination process where formamide serves as both the nitrogen source and the reducing agent.[4]

• Rationale: The reaction proceeds by the initial formation of an iminium ion from the ketone, which is subsequently reduced by a hydride equivalent derived from formic acid (generated in situ from formamide at high temperatures). This method is highly effective for converting ketones to their corresponding formamides.

• Procedure:

  • To a reaction vessel equipped with a mechanical stirrer and a reflux condenser, add 4-chlorobenzophenone and formamide. A typical mass ratio is 30-40 parts 4-chlorobenzophenone to 40-50 parts formamide.[11]

  • Heat the reaction mixture to 170-175 °C and maintain this temperature with vigorous stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting ketone is consumed.

  • Upon completion, cool the reaction mixture and pour it into water to precipitate the crude product.

  • Filter the solid, wash thoroughly with water to remove excess formamide, and dry under vacuum.

  • The crude N-[(4-chlorophenyl)phenylmethyl]formamide can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol.

Protocol 2: Hydrolysis to Racemic (4-chlorophenyl)phenylmethanamine

This protocol describes the deprotection of the formamide to yield the primary amine.

• Rationale: Acid-catalyzed hydrolysis is a standard method for cleaving the amide bond. The protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Procedure:

  • Suspend the N-[(4-chlorophenyl)phenylmethyl]formamide in a mixture of ethanol and water.

  • Add concentrated hydrochloric acid to the suspension.

  • Heat the mixture to reflux (typically 75-80 °C) and maintain until the hydrolysis is complete (monitored by HPLC).[11]

  • Cool the reaction mixture to room temperature.

  • Adjust the pH to alkaline (pH > 10) using a concentrated aqueous solution of sodium hydroxide to deprotonate the amine salt and precipitate the free amine.

  • Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield racemic (4-chlorophenyl)phenylmethanamine as an oil or low-melting solid.

Protocol 3: Chiral Resolution of (4-chlorophenyl)phenylmethanamine

This is the critical step for introducing stereochemical purity. The principle relies on the formation of diastereomeric salts with differing solubilities.

• Rationale: A racemic mixture of amines will react with a single enantiomer of a chiral acid to form a pair of diastereomers. Diastereomers have different physical properties, including solubility, which allows them to be separated by fractional crystallization.

• Procedure (using L-(+)-Tartaric Acid): [11]

  • Dissolve the racemic (4-chlorophenyl)phenylmethanamine in water or an alcohol/water mixture at an elevated temperature (e.g., 85-90 °C).

  • In a separate vessel, prepare a solution of L-(+)-tartaric acid in the same solvent. A typical mass ratio is 20-25 parts amine to 30-35 parts tartaric acid.[11]

  • Slowly add the tartaric acid solution to the amine solution.

  • Allow the mixture to cool slowly to room temperature, with optional seeding, to induce crystallization of the less soluble diastereomeric salt [(R)-amine-(L)-tartrate].

  • Stir the resulting slurry at room temperature for several hours to maximize precipitation.

  • Filter the solid salt and wash with a small amount of cold solvent.

  • To liberate the free (R)-amine, dissolve the diastereomeric salt in water and basify with an aqueous solution of sodium hydroxide or ammonia.

  • Extract the (R)-(4-chlorophenyl)phenylmethanamine with an organic solvent, dry the organic layer, and concentrate to yield the enantiomerically enriched amine.

  • The enantiomeric excess (ee) should be determined by chiral HPLC.[12][13][14]

Protocol 4: Synthesis of (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine

This step involves the formation of the piperazine ring via dialkylation of the chiral amine.

• Rationale: The primary amine acts as a nucleophile, displacing two leaving groups (typically halides) on a C4-equivalent synthon to form the heterocyclic piperazine ring.

• Procedure (using Tri(2-chloroethyl)amine): [11]

  • In a suitable reactor, combine (R)-(4-chlorophenyl)phenylmethanamine and tri(2-chloroethyl)amine.

  • The reaction can be performed in the presence of a base (e.g., diisopropylethylamine) and a solvent like toluene.

  • Heat the reaction mixture to reflux and maintain until the starting amine is consumed (monitored by HPLC).

  • After cooling, perform an aqueous workup to remove salts and unreacted starting materials.

  • The crude product can be purified by column chromatography or crystallization of a suitable salt to yield pure (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine.

Protocol 5: Final Conversion to Levocetirizine

The final stage involves N-alkylation of the piperazine intermediate followed by hydrolysis.

• Rationale: The secondary amine of the piperazine ring is more nucleophilic than the tertiary amine and can be selectively alkylated. The subsequent hydrolysis of the ester or amide group yields the final carboxylic acid product.

• Procedure:

  • Dissolve (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine in a solvent such as toluene or xylene.

  • Add a base, typically an inorganic carbonate like sodium carbonate or potassium carbonate.[8][10]

  • Add a 2-chloroethoxy acetic acid derivative, such as 2-chloroethoxy acetamide, to the mixture.[8]

  • Heat the reaction mixture to reflux until the alkylation is complete.

  • After completion, cool the mixture and filter off the inorganic salts.

  • Concentrate the filtrate. The resulting intermediate (the amide or ester of levocetirizine) is then subjected to hydrolysis.

  • Add an aqueous solution of a strong base (e.g., sodium hydroxide) and heat to hydrolyze the terminal group to the carboxylate salt.

  • After hydrolysis is complete, cool the mixture and wash with an organic solvent (e.g., toluene) to remove non-polar impurities.

  • Carefully acidify the aqueous layer with hydrochloric acid to a pH of approximately 4-4.5 to precipitate the levocetirizine free base, which is then extracted with dichloromethane.

  • The final product can be isolated as the dihydrochloride salt by treating the organic solution with HCl.

Summary of Reaction Parameters

Step	Key Reactants	Key Reagents/Solvents	Temperature (°C)	Typical Yield	Key Analytical Check
1	4-Chlorobenzophenone	Formamide	170 - 175	>85%	HPLC (disappearance of ketone)
2	N-formamide Intermediate	HCl, Ethanol, Water	75 - 80 (Reflux)	>90%	HPLC (disappearance of formamide)
3	Racemic Amine	L-(+)-Tartaric Acid, Water	Crystallization	~40% (of theoretical max)	Chiral HPLC (enantiomeric excess)
4	(R)-Amine	Tri(2-chloroethyl)amine, Toluene	Reflux	70-80%	HPLC (disappearance of amine)
5	(R)-Piperazine Intermediate	2-Chloroethoxy acetamide, NaOH, HCl	Reflux, then Hydrolysis	>75%	HPLC (Chemical Purity), Chiral HPLC (Optical Purity)

Conclusion

The synthetic route to levocetirizine via the N-[(4-chlorophenyl)phenylmethyl]formamide intermediate represents a robust and industrially applicable process. It relies on the execution of classical organic reactions, including the Leuckart reaction for formamide synthesis, acid-catalyzed hydrolysis, and diastereomeric salt resolution. While the resolution step inherently limits the theoretical yield to 50% for the desired enantiomer, the high efficiency of the other steps and the use of low-cost starting materials make this a commercially competitive strategy. The stability and ease of purification of the formamide intermediate provide a convenient checkpoint in the synthesis, ensuring that only high-quality material is carried forward to the critical and more costly resolution and final assembly stages. This detailed guide provides the foundational knowledge and practical protocols necessary for researchers to successfully implement this important synthetic pathway.

References

• Study on Enantiomeric Separation of Cetirizine on HPLC with a Chiral Ovomucoid Column. (2004). Journal of Pharmaceutical Analysis.

• A Novel Two-Step Liquid-Liquid Extraction Procedure Combined with Stationary Phase Immobilized Human Serum Albumin for the Chiral Separation of Cetirizine Enantiomers along with M and P Parabens. (2020). Molecules. Available at: [Link]

• Representative chromatograms of chiral separation of cetirizine enantiomers. (2020). ResearchGate. Available at: [Link]

• A Large-Scale Synthesis of Enantiomerically Pure Cetirizine Dihydrochloride Using Preparative Chiral HPLC. (2000). Organic Process Research & Development. Available at: [Link]

• Separation and identification of cetirizine enantiomers in human urine by capillary electrophoresis and circular dichroism independent of their standards. (2023). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Hydrolysis of the products and synthesis of the levocetirizine diarylmethylamine intermediate. (2023). ResearchGate. Available at: [Link]

• US20110184174A1 - Processes for the Synthesis of Levocetirizine and Intermediates for Use Therein. (2011). Google Patents.
• Application Notes and Protocols for the Synthesis of Levocetirizine Utilizing (R)-(4-Chlorophenyl)(phenyl)methanamine. (2025). Benchchem.

• Preparation and Evaluation of Long-Acting Injectable Levocetirizine Prodrug Formulation. (2025). Pharmaceuticals. Available at: [Link]

• Processes for the synthesis of levocetirizine and intermediates for use therein. (2013). Patents.

• Process For Preparation Of Cetirizine/Levocetirizine And Pharmaceutically Acceptable Salts Thereof. (2008). QuickCompany. Available at: [Link]

• US8350031B2 - Processes for the synthesis of levocetirizine and intermediates for use therein. (2013). Google Patents.
• Synthesis method for levorotatory citirizine dihydrochloride. (2008). Patsnap.

• Synthesis of Levocetirizine. (2009). Semantic Scholar. Available at: [Link]

• A REVIEW ON LEVOCETIRIZINE AND ITS PROCESS FOR PREPARATION. (2014). Worldwide Journals. Available at: [Link]

• (10) Patent No. - ResearchGate. (2009). ResearchGate. Available at: [Link]

• NEW PROCESS FOR THE PREPARATION OF LEVOCETIRIZINE AND INTERMEDIATES THEREOF. (2008). European Patent Office. Available at: [Link]

• CN110950821A - Preparation method of levocetirizine. (2020). Google Patents.
• WO2009062036A2 - Processes for preparing levocetirizine and pharmaceutically acceptable salts thereof. (2009). Google Patents.

• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023). Reactions. Available at: [Link]

• Levocetirizine. (2022). Chiralpedia. Available at: [Link]

• A comprehensive clinical evaluation of levocetirizine in the treatment of chronic urticaria in children. (2023). Frontiers in Pediatrics. Available at: [Link]

• Formylation of Amines. (2011). Molecules. Available at: [Link]

• Reductive functionalization of CO2 with amines: An entry to formamide, formamidine and methylamine derivatives. (2023). ResearchGate. Available at: [Link]

• Biowaiver Monograph for Immediate-Release Solid Oral Dosage Forms: Levocetirizine Dihydrochloride. (2012). FIP. Available at: [Link]

• From amines to (form)amides: a simple and successful mechanochemical approach. (2022). Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Levocetirizine – Chiralpedia [chiralpedia.com]
• 2. Frontiers | A comprehensive clinical evaluation of levocetirizine in the treatment of chronic urticaria in children [frontiersin.org]
• 3. Separation and identification of cetirizine enantiomers in human urine by capillary electrophoresis and circular dichroism independent of their standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - From amines to (form)amides: a simple and successful mechanochemical approach [beilstein-journals.org]
• 8. US20110184174A1 - Processes for the Synthesis of Levocetirizine and Intermediates for Use Therein - Google Patents [patents.google.com]
• 9. Process For Preparation Of Cetirizine/Levocetirizine And [quickcompany.in]
• 10. US8350031B2 - Processes for the synthesis of levocetirizine and intermediates for use therein - Google Patents [patents.google.com]
• 11. CN110950821A - Preparation method of levocetirizine - Google Patents [patents.google.com]
• 12. Study on Enantiomeric Separation of Cetirizine on HPLC with a Chi...: Ingenta Connect [ingentaconnect.com]
• 13. A Novel Two-Step Liquid-Liquid Extraction Procedure Combined with Stationary Phase Immobilized Human Serum Albumin for the Chiral Separation of Cetirizine Enantiomers along with M and P Parabens - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Pilot Plant Scale-Up Synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide

Introduction

N-[(4-chlorophenyl)phenylmethyl]formamide is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including the non-sedating H1 receptor antagonist, levocetirizine dihydrochloride.[1] As drug development progresses from the laboratory to clinical trials, the demand for larger quantities of such intermediates necessitates a robust and scalable synthetic process suitable for pilot plant operations.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the scale-up synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide, focusing on practical considerations for a pilot plant setting. The narrative emphasizes the rationale behind experimental choices, ensuring scientific integrity and trustworthiness in the described protocols.

Synthetic Strategy: The Leuckart-Wallach Reaction

The synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide can be efficiently achieved through the Leuckart-Wallach reaction. This classical method of reductive amination utilizes a carbonyl compound and a formylating agent, typically formamide or ammonium formate, to produce the corresponding N-formyl derivative.[4][5][6] The reaction proceeds via an iminium ion intermediate, which is then reduced by formic acid generated in situ.[4][5]

A notable advantage of the Leuckart-Wallach reaction is its simplicity and the use of readily available and inexpensive reagents.[4] However, it often requires high reaction temperatures, which can present challenges in a pilot plant setting regarding heat management and potential side reactions.[4][5]

The chosen synthetic route, as supported by laboratory-scale data, involves the direct reaction of (4-chlorophenyl)phenylmethanone with formamide at elevated temperatures.[1]

Reaction Scheme:

(4-chlorophenyl)phenylmethanone + Formamide → N-[(4-chlorophenyl)phenylmethyl]formamide

Process Workflow for Pilot Plant Synthesis

The following diagram illustrates the overall workflow for the pilot plant synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide.

Caption: Workflow for Pilot Plant Synthesis.

Detailed Pilot Plant Protocol

This protocol is designed for a target batch size of approximately 30 kg of N-[(4-chlorophenyl)phenylmethyl]formamide in a suitable pilot plant reactor (e.g., 200-liter glass-lined or Hastelloy reactor).[7]

Materials and Equipment

Material/Equipment	Specification	Quantity
(4-chlorophenyl)phenylmethanone	>98% purity	21.67 kg
Formamide	Reagent grade	18.02 kg
Deionized Water	For washing	As required
Ethanol	95%	For recrystallization
Pilot Plant Reactor	200 L, glass-lined or Hastelloy, with overhead stirrer, heating/cooling jacket, and condenser	1
Filter Dryer/Centrifuge	Suitable for pilot scale	1
Vacuum Oven	1
Personal Protective Equipment (PPE)	Safety goggles, lab coat, nitrile gloves[8][9]	As required

Procedure

• Reactor Preparation:

  • Ensure the reactor is clean, dry, and free from any contaminants from previous batches.

  • Inert the reactor with nitrogen gas to prevent any potential side reactions and ensure a dry atmosphere.

• Charging of Reactants:

  • Charge (4-chlorophenyl)phenylmethanone (21.67 kg) into the reactor.

  • Under stirring, add formamide (18.02 kg) to the reactor.

• Reaction:

  • Begin stirring the mixture at a moderate speed to ensure homogeneity.

  • Gradually heat the reaction mixture to 180°C using the reactor's heating jacket.

  • Maintain the temperature at 180°C and continue stirring for approximately 20 hours.[1]

  • Monitor the reaction progress periodically using a suitable analytical method such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation:

  • Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature with continued stirring. A precipitate of the crude product will form.[1]

  • Transfer the resulting slurry to a filter dryer or centrifuge to isolate the solid product.

  • Wash the filter cake with deionized water to remove any residual formamide and other water-soluble impurities.[1]

  • Dry the crude product in a vacuum oven at a suitable temperature (e.g., 60-70°C) until a constant weight is achieved.

• Purification (Recrystallization):

  • Transfer the dried crude product to a clean reactor.

  • Add a sufficient amount of 60% aqueous ethanol to dissolve the solid at an elevated temperature (below the boiling point of the solvent mixture).[1]

  • Once completely dissolved, allow the solution to cool slowly to room temperature to induce crystallization. Further cooling in an ice bath can improve the yield.

  • Isolate the purified crystals by filtration.

  • Wash the crystals with a small amount of cold 60% aqueous ethanol.

  • Dry the final product in a vacuum oven until a constant weight is obtained.

Scale-Up Considerations and Process Optimization

Scaling up a chemical synthesis from the laboratory to a pilot plant introduces several challenges that need to be addressed to ensure a safe, efficient, and reproducible process.[3]

Heat Transfer and Temperature Control

• Challenge: The Leuckart-Wallach reaction is highly endothermic initially and then requires sustained high temperatures. Maintaining a uniform temperature of 180°C in a large reactor can be challenging due to the lower surface-area-to-volume ratio compared to a lab flask.

• Solution: Utilize a reactor with an efficient heating/cooling jacket and a well-designed agitation system to ensure effective heat transfer throughout the reaction mass. The heating rate should be carefully controlled to avoid localized overheating.

Mixing and Mass Transfer

• Challenge: Inadequate mixing can lead to temperature gradients and non-uniform reaction rates, potentially resulting in lower yields and increased side product formation.

• Solution: The agitator speed and design should be optimized to ensure good mixing of the reactants without causing excessive splashing. Baffles within the reactor can also improve mixing efficiency.

Process Safety

• Hazard: Formamide is a reproductive hazard and an irritant.[9] It can also decompose at high temperatures to release toxic fumes of nitrogen oxides.[10]

• Mitigation:

  • All handling of formamide should be conducted in a well-ventilated area, and appropriate PPE must be worn.[8][9]

  • The reactor should be equipped with a pressure relief system.

  • Emergency procedures for spills and exposures should be in place.[9]

Process Analytical Technology (PAT)

For enhanced process control and understanding, the implementation of PAT is recommended.

• In-situ Monitoring: Techniques like in-situ FTIR or Raman spectroscopy can be used to monitor the concentration of reactants and products in real-time, providing a more accurate determination of the reaction endpoint than traditional offline methods.

• Benefits: Real-time data allows for better control over reaction parameters, leading to improved consistency, yield, and safety.

Analytical Methods for Quality Control

Robust analytical methods are crucial for ensuring the quality of the raw materials and the final product.

Analytical Test	Method	Purpose
Identity	FTIR, ¹H NMR, ¹³C NMR	To confirm the chemical structure of the final product.
Purity	HPLC, GC-MS	To determine the percentage of the desired compound and identify any impurities.
Residual Solvents	Headspace GC	To quantify any remaining solvents from the synthesis and purification steps.
Melting Point	Melting Point Apparatus	To assess the purity of the crystalline product.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction, side reactions, or product loss during work-up.	Optimize reaction time and temperature. Ensure efficient mixing. Carefully handle the product during filtration and washing.
Incomplete Reaction	Insufficient reaction time or temperature.	Extend the reaction time or slightly increase the temperature, monitoring for side product formation.
Product Purity Issues	Inefficient purification.	Optimize the recrystallization process by adjusting the solvent composition, cooling rate, or performing a second recrystallization.

Conclusion

The scale-up synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide in a pilot plant setting is a feasible process that can be achieved through careful planning and execution. The Leuckart-Wallach reaction provides a direct and efficient route to this important pharmaceutical intermediate. By addressing the challenges associated with heat transfer, mixing, and process safety, and by implementing robust analytical controls, a high-quality product can be consistently manufactured on a larger scale. This guide provides a solid foundation for the successful transition of this synthesis from the laboratory to the pilot plant, a critical step in the drug development pipeline.

References

• ResearchGate. Scale‐up reactions for Fe‐catalyzed N‐formamide synthesis. [Link]

• ACS Publications. CO2 Based Synthesis of Various Formamides in Miniplant Scale: A Two-Step Process Design. [Link]

• CRB. Active Pharmaceutical Ingredient Pilot Plant Design + CM. [Link]

• Figshare. CO2 Based Synthesis of Various Formamides in Miniplant Scale: A Two-Step Process Design. [Link]

• Der Pharma Chemica. Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) -. [Link]

• De Dietrich Process Systems. Pilot Plant Case Study. [Link]

• Grokipedia. Leuckart reaction. [Link]

• ResearchGate. Literature reports on N-formylation of amines exploiting reductive functionalization of CO2 using NaBH4. [Link]

• Beilstein Journal of Organic Chemistry. The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. [Link]

• J-STAGE. Studies on Leuckart-Wallach Reaction Paths. [Link]

• University of Washington. SOP for Formamide. [Link]

• ScienceDirect. Efficient DMF-assisted synthesis of formamides from amines using CO2 catalyzed by heterogeneous metal. [Link]

• University of California, Santa Cruz. Formamide. [Link]

• Royal Society of Chemistry. Photocatalytic N-formylation of amines via a reductive quenching cycle in the presence of air. [Link]

• National Center for Biotechnology Information. (RS)-N-[(4-Chlorophenyl)(phenyl)methyl]formamide. [Link]

• Factor Supply. Common Issues Encountered with Best Formamide Liquid in Industrial Applications. [Link]

• Esco Aster. Active Pharmaceutical Ingredient (API) Process Development. [Link]

• Wikipedia. Reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• ACS Publications. Catalytic Leuckart−Wallach-Type Reductive Amination of Ketones. [Link]

• Wikipedia. Leuckart reaction. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• ACS Publications. Electrochemical N-Formylation of Amines: Mechanistic Insights and Sustainable Synthesis of Formamides via a Methylisocyanide Intermediate. [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION Synthesis of Diarylmethylamines via Palladium-Catalyzed Regioselective Arylation of 1,1,3-Triaryl-2-Azaallyl Anions. [Link]

• OU College of Dentistry. Formamide Deionized. [Link]

• NIST WebBook. N-(4-Methylphenyl)-N'-(4-chlorophenyl)formamidine. [Link]

• Google Patents. CN101066937A - Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride.

• Oakwood Chemical. (4-Chlorophenyl)(phenyl)methanamine hydrochloride. [Link]

• Asian Journal of Chemistry. Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. [Link]

• ResearchGate. green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. [Link]

• Patsnap. Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride. [Link]

• precisionFDA. (4-CHLOROPHENYL)(PHENYL)METHANAMINE, (R)-. [Link]

• SciSpace. A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. [Link]

• PubChem. Formamide, N-[(4-chlorophenyl)phenylmethyl]-. [Link]

Sources

• 1. (RS)-N-[(4-Chloro­phen­yl)(phen­yl)­meth­yl]­formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ddpsinc.com [ddpsinc.com]
• 3. escoaster.com [escoaster.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 7. crbgroup.com [crbgroup.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide

Ticket ID: #SYN-4CL-BENZ-001 Topic: Troubleshooting Side Reactions & Impurity Profiles Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open

Executive Summary & Reaction Overview

User Query: "I am observing inconsistent yields and unknown impurities during the Leuckart-Wallach synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide. How do I control side reactions?"

Technical Response: The synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide (a key intermediate for antihistamines like Cetirizine and Meclizine) typically proceeds via the Leuckart-Wallach reaction . This involves the reductive amination of 4-chlorobenzophenone using formamide and formic acid (or ammonium formate) at high temperatures (160–190°C).

While robust, this pathway is susceptible to three specific failure modes:

• Reductive Deamination: Formation of the benzhydrol (alcohol).

• Dimerization: Formation of the secondary amine (bis-alkylation).

• Hydrolytic Cleavage: Premature loss of the formyl group.

The following guide details the mechanistic origins of these impurities and provides self-validating protocols to suppress them.

Reaction Mechanism & Impurity Pathways

To troubleshoot effectively, you must visualize the competition between the desired N-formylation and the parasitic side pathways.

Interactive Pathway Diagram

Figure 1: Mechanistic divergence in the Leuckart-Wallach synthesis of 4-chlorobenzhydryl derivatives.

Caption: The central pathway (Blue) leads to the target formamide. Red dashed lines indicate critical deviations caused by water retention, incorrect stoichiometry, or pH drift.

Troubleshooting Guide: Diagnosing & Fixing Side Reactions

Issue 1: High Levels of 4-Chlorobenzhydrol (The Alcohol)

Symptom: HPLC shows a significant peak eluting earlier than the target. The product is sticky or oily. Mechanism: If the concentration of ammonia/ammonium is too low, or if the temperature is insufficient to form the imine, the ketone carbonyl is directly reduced by formic acid to the alcohol (4-chlorobenzhydrol) instead of undergoing reductive amination [1].

Root Cause	Corrective Action
Excess Water	Water hydrolyzes the iminium intermediate back to the ketone/alcohol. Protocol: Use a Dean-Stark trap to continuously remove water generated during the reaction.
Ammonium Starvation	Protocol: Increase the molar equivalents of Ammonium Formate. A ratio of 1:4 (Ketone:Ammonium Formate) is recommended to drive the equilibrium toward the imine [2].
Low Temperature	Protocol: Ensure reaction temperature reaches 170–180°C . Below 160°C, the activation energy for imine formation may not be met, favoring direct ketone reduction.

Issue 2: The "Dimer" (Bis-alkylation)

Symptom: A highly lipophilic, late-eluting impurity (MW ~450+). Yield is low, and the solid is difficult to crystallize. Mechanism: The "Dimer" (Bis(4-chlorobenzhydryl)amine) forms when the product (or its hydrolyzed amine form) acts as a nucleophile and attacks the intermediate iminium ion. This is a classic "secondary amine formation" side reaction in Leuckart syntheses [3].

Root Cause	Corrective Action
Low Formamide Excess	Formamide acts as both reactant and solvent. If too concentrated, the amine product encounters unreacted ketone intermediates. Protocol: Maintain a high solvent-to-reactant ratio. Use 5–6 equivalents of formamide.
Stalled Reaction	Extended heating after the reaction is complete increases the probability of amine-intermediate collisions. Protocol: Monitor reaction progress via TLC/HPLC every hour after T=4h. Terminate immediately upon ketone consumption.

Issue 3: Hydrolysis to Free Amine

Symptom: Presence of 4-chlorobenzhydrylamine (MW ~217). Mechanism: The target molecule is an amide.[1][2] While stable, it can hydrolyze if the workup is too acidic or if the reaction mixture contains excessive water at high temperatures [4].

Self-Validating Workup Protocol:

• Cooling: Cool reaction mass to <100°C before adding water.

• Phase Separation: Do not use strong mineral acids (HCl) for the initial quench if isolating the formamide. Use water or mild saline.

• Extraction: Extract with Toluene or DCM.

• Verification: Check the pH of the aqueous layer. If pH < 3, risk of hydrolysis increases.

Optimization Decision Matrix

Use this logic flow to determine the next experimental step based on your current impurity profile.

Caption: Decision tree for iterative process optimization based on HPLC area% data.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to speed up this reaction? A: Yes. Literature suggests that microwave-assisted Leuckart reactions can significantly reduce reaction times (from hours to minutes) and suppress thermal degradation byproducts. However, scale-up is limited. For lab-scale synthesis (<5g), this is a viable option to improve purity [5].

Q: Why is the color of my reaction mixture turning dark black? A: This indicates the polymerization of formamide or the formation of "tarry" condensation products, often caused by excessive temperatures (>195°C) or localized overheating.

• Fix: Use an oil bath with magnetic stirring rather than a heating mantle to ensure uniform heat distribution. Keep the internal temperature strictly between 170–180°C.

Q: How do I remove the "Dimer" impurity if it has already formed? A: The dimer is significantly more lipophilic than the target formamide.

• Purification: Recrystallization from a polar solvent like Ethanol or Isopropanol is usually effective. The dimer will often remain in the mother liquor or fail to dissolve initially. Alternatively, an acid wash (dilute HCl) can sometimes selectively salt out the free amine impurities, though the formamide is neutral and will remain in the organic layer.

References

• Crossley, F. S., & Moore, M. L. (1944). Studies on the Leuckart Reaction. The Journal of Organic Chemistry, 9(6), 529–536. [Link]

• UCB S.A. (1959). Process for the preparation of 1-p-chlorobenzhydryl-4-m-xylyl-piperazine.
• Agrawal, A., et al. (2011). Process for the preparation of Cetirizine Dihydrochloride. U.S. Patent Application 2011/0130568.
• Loupy, A., et al. (1998). Microwave effects in organic synthesis. Tetrahedron, 54(22), 6119-6124.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 4-chlorobenzophenone and formamide before handling. Formamide is a reproductive toxin.

Sources

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. grokipedia.com [grokipedia.com]

Troubleshooting guide for the synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide

Welcome to the technical support guide for the synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide. This molecule is a critical intermediate in the development of pharmaceuticals, most notably as a precursor to the non-sedating antihistamine, levocetirizine.[1] This guide is structured as a series of frequently asked questions (FAQs) to directly address common challenges encountered during its synthesis, providing not just solutions but also the underlying scientific reasoning to empower your research.

Synthesis Overview: The Leuckart Reaction

The most common and direct route to synthesize N-[(4-chlorophenyl)phenylmethyl]formamide is through the Leuckart reaction . This one-pot reductive amination method involves heating the corresponding ketone, (4-chlorophenyl)phenylmethanone, with a formamide-based reagent which serves as both the nitrogen donor and the reducing agent.[2][3] The reaction typically requires high temperatures (160-200°C) and proceeds via the formation of an N-formyl derivative as the final product.[4][5]

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction yield is very low or I've recovered only starting material. What went wrong?

This is the most common issue and can stem from several factors related to reaction conditions.

A1: The Leuckart reaction is highly dependent on temperature. Insufficient thermal energy is the primary reason for a stalled or incomplete reaction.

• Causality: The mechanism involves the nucleophilic attack of formamide on the ketone's carbonyl carbon, followed by dehydration and reduction.[3] These steps have high activation energy barriers, necessitating elevated temperatures, often in the range of 160°C to 200°C, for the reaction to proceed at a reasonable rate.[2][5] Reaction times can also be extensive, frequently requiring 6 to 25 hours for completion.[5]

• Troubleshooting Steps:

  • Verify Temperature: Ensure your reaction setup (oil bath, heating mantle) is accurately calibrated and can maintain a stable temperature of at least 180°C. A reaction temperature below 160°C is often ineffective.[1][5]

  • Increase Reaction Time: If the temperature is correct, extend the reaction time. Monitor the disappearance of the starting ketone using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Consider an Accelerated Protocol: The addition of formic acid can significantly accelerate the reaction, sometimes reducing the required time from hours to minutes.[5][6] The formic acid helps to catalyze the formation of the intermediate iminium ion.[4][7]

  • Check Reagent Purity: Ensure the (4-chlorophenyl)phenylmethanone is pure and the formamide has not hydrolyzed to ammonium formate and formic acid upon storage.

Q2: My TLC analysis shows the presence of the starting ketone, the desired product, and several other spots. What are these impurities and how can I minimize them?

A2: The formation of multiple byproducts is often a consequence of the harsh, high-temperature conditions required for the Leuckart reaction.

• Causality: At temperatures exceeding 180°C, formamide can begin to decompose. Furthermore, side reactions involving the starting materials or intermediates can occur. The product itself, a formamide, can also be susceptible to hydrolysis back to the corresponding amine if excessive water is present.

• Troubleshooting Steps:

  • Strict Temperature Control: Avoid exceeding 200°C, as this can accelerate decomposition pathways. A stable temperature of 180-190°C is often the optimal balance between reaction rate and side product formation.[6]

  • Inert Atmosphere: While not always required, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can minimize oxidative side reactions.

  • Controlled Work-up: Upon completion, cool the reaction mixture to room temperature before quenching with water. This will cause the product to precipitate. Quenching a very hot reaction mixture can promote hydrolysis of the formamide product.

Q3: I'm having difficulty purifying the final product. It oiled out during work-up or is difficult to crystallize.

A3: N-[(4-chlorophenyl)phenylmethyl]formamide can sometimes be challenging to purify due to its physical properties and the presence of sticky, tar-like impurities from the high-temperature reaction.

• Causality: The crude product is often contaminated with unreacted starting materials, formamide oligomers, and other high-boiling point byproducts. These impurities can interfere with the crystallization process, leading to the formation of an oil instead of a solid.

• Troubleshooting Steps:

  • Initial Work-up: After cooling the reaction, pour the mixture into a large volume of cold water and stir vigorously. The desired product should precipitate as a solid. If it oils out, try scratching the inside of the flask or adding a seed crystal to induce crystallization.

  • Recrystallization: This is the most effective method for purification. A 60% aqueous ethanol solution has been reported to yield colorless crystals suitable for X-ray analysis.[1] Experiment with other solvent systems like isopropanol/water or toluene/heptane to find the optimal conditions.

  • Column Chromatography: If recrystallization fails, silica gel chromatography can be used. Crucially, imines and related compounds can be sensitive to the acidic nature of standard silica gel, which can cause decomposition. [8]

    • Deactivate the Silica: Pre-treat the column by flushing it with your eluent system containing 1-2% triethylamine.

    • Use a Basic Modifier: Add 0.5-1% triethylamine to your mobile phase (e.g., Hexane/Ethyl Acetate) to maintain basic conditions and prevent product degradation on the column.[8]

Recommended Synthesis Protocol

This protocol is a standard Leuckart reaction for the preparation of N-[(4-chlorophenyl)phenylmethyl]formamide.

Materials:

• (4-chlorophenyl)phenylmethanone (1 equivalent)

• Formamide (at least 4 equivalents, can also be used as solvent)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle or oil bath with temperature controller

Procedure:

• Combine (4-chlorophenyl)phenylmethanone (e.g., 21.67 g) and formamide (e.g., 18.02 g) in the round-bottom flask.[1]

• Heat the mixture with stirring to 180°C.

• Maintain the temperature and continue stirring for 20 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate eluent).

• After the reaction is complete (indicated by the consumption of the starting ketone), cool the mixture to room temperature.

• Pour the cooled mixture into a beaker containing 200 mL of cold water and stir. A precipitate should form.

• Collect the solid precipitate by vacuum filtration.

• Wash the filtered solid thoroughly with water to remove any remaining formamide.

• Dry the crude product.

• Purify the crude solid by recrystallization from a 60% aqueous ethanol solution to obtain colorless crystals of N-[(4-chlorophenyl)phenylmethyl]formamide.[1]

Data Summary

The Leuckart reaction's efficiency is highly dependent on its parameters. The following table summarizes key conditions and their expected impact.

Parameter	Condition	Expected Outcome	Rationale / Citation
Temperature	< 160°C	Low to no conversion	Insufficient energy to overcome the activation barrier.[5]
180-190°C	Optimal conversion	Balances reaction rate with minimal side product formation.[1][6]
Reaction Time	6-25 hours	Good conversion	The reaction is inherently slow without additives.[5]
Additives	Formic Acid	Accelerated reaction	Catalyzes the formation of the key iminium intermediate.[5][6]
Work-up	Quench at RT, wash	Higher purity	Minimizes hydrolysis of the formamide product.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving common issues during the synthesis.

Caption: Troubleshooting workflow for the synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide.

References

• Leuckart reaction - Grokipedia. (n.d.).

• Fukatsu, H., Hashimoto, Y., Goda, M., Higashibata, H., & Kobayashi, M. (2004). A New Synthetic Route to N-Benzyl Carboxamides through the Reverse Reaction of N-Substituted Formamide Deformylase. Applied and Environmental Microbiology, 70(1), 13726–13731. Available from: [Link]

• Eschweiler–Clarke reaction - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]

• A new synthetic route to N-benzyl carboxamides through the reverse reaction of N-substituted formamide deformylase. (2014, January 15). PubMed. Retrieved February 23, 2026, from [Link]

• Simplified Version of the Eschweiler-Clarke Reaction - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

• Leuckart reaction - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]

• US8329948B2 - Method for the synthesis of substituted formylamines and substituted amines - Google Patents. (n.d.).

• A New Synthetic Route to N-Benzyl Carboxamides through the Reverse Reaction of N-Substituted Formamide Deformylase | Request PDF - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

• Review of Modern Eschweiler–Clarke Methylation Reaction - MDPI. (2025, August 27). Retrieved February 23, 2026, from [Link]

• N-Substituted Formamides as C1-Sources for the Synthesis of Benzimidazole and Benzothiazole Derivatives by Using Zinc Catalysts - Organic Chemistry Portal. (n.d.). Retrieved February 23, 2026, from [Link]

• (RS)-N-[(4-Chlorophenyl)(phenyl)methyl]formamide - PMC. (n.d.). Retrieved February 23, 2026, from [Link]

• Studies on Leuckart-Wallach Reaction Paths. (n.d.). Retrieved February 23, 2026, from [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. (n.d.). Retrieved February 23, 2026, from [Link]

• CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines - Google Patents. (n.d.).

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. (n.d.). Retrieved February 23, 2026, from [Link]

• Synthesis of novel n-benzyl substituted piperidine amides of 1h-indole-5-carboxylic acid as potential inhibitors of cholinesterases. (n.d.). Retrieved February 23, 2026, from [Link]

• Efficient synthesis of n-methylamides and amines via 4-(alkylamino)benzyl-n-methylamine as a. (2013, July 4). Retrieved February 23, 2026, from [Link]

• CN101066937A - Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride - Google Patents. (n.d.).

• N-(4-Methylphenyl)-N'-(4-chlorophenyl)formamidine - NIST WebBook. (n.d.). Retrieved February 23, 2026, from [Link]

• Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. (n.d.). Retrieved February 23, 2026, from [Link]

• Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235 - PubChem. (n.d.). Retrieved February 23, 2026, from [Link]

• FORMAMIDE, A NOVEL CHALLENGING REAGENT FOR THE DIRECT SYNTHESIS OF NON-N-SUBSTITUTED CYCLIC IMIDES. (n.d.). Retrieved February 23, 2026, from [Link]

• Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride - Eureka | Patsnap. (2007, November 7). Retrieved February 23, 2026, from [Link]

• N-[(R)-(4-Chlorophenyl)phenylmethyl]formamide | C14H12ClNO - PubChem - NIH. (n.d.). Retrieved February 23, 2026, from [Link]

• (PDF) N-(4-Methylphenyl)formamide - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

• Method for preparing (r)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine - Google Patents. (n.d.).

• Side reactions in peptide synthesis. VII. Sequence dependence in the formation of aminosuccinyl derivatives from beta-benzyl-aspartyl peptides - PubMed. (n.d.). Retrieved February 23, 2026, from [Link]

• Gabriel synthesis troubleshooting : r/Chempros - Reddit. (2023, June 23). Retrieved February 23, 2026, from [Link]

Sources

• 1. (RS)-N-[(4-Chloro­phen­yl)(phen­yl)­meth­yl]­formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. US8329948B2 - Method for the synthesis of substituted formylamines and substituted amines - Google Patents [patents.google.com]
• 6. CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines - Google Patents [patents.google.com]
• 7. academic.oup.com [academic.oup.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Byproduct Formation in N-[(4-chlorophenyl)phenylmethyl]formamide Synthesis

Welcome to the Technical Support Center for the synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this key intermediate. Here, we address common challenges and provide in-depth, scientifically-grounded solutions to minimize byproduct formation and optimize your synthetic route.

N-[(4-chlorophenyl)phenylmethyl]formamide is a crucial intermediate in the synthesis of various pharmaceuticals, including the antihistamine Levocetirizine.[1] Achieving high purity and yield is paramount for efficient drug development and manufacturing processes. This guide provides troubleshooting advice and frequently asked questions to help you navigate the complexities of its synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide, which is often prepared via the Leuckart reaction or related reductive amination methods.[2][3]

Problem 1: Significant formation of unreacted (4-chlorophenyl)(phenyl)methanone (starting material) remains.

• Potential Cause: Incomplete reaction due to insufficient temperature, reaction time, or suboptimal reagent stoichiometry. The Leuckart reaction typically requires high temperatures (often 150-200 °C) to proceed efficiently.[2]

• Suggested Solutions:

  • Temperature and Time Optimization: Gradually increase the reaction temperature in increments of 10°C, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Extend the reaction time if necessary, but be mindful of potential degradation at very high temperatures or prolonged heating.

  • Reagent Stoichiometry: Ensure the correct molar ratio of formamide or ammonium formate to the starting ketone. An excess of the formylating/reducing agent is often used to drive the reaction to completion.[3]

  • Purity of Reagents: Verify the purity of your (4-chlorophenyl)(phenyl)methanone and formamide/ammonium formate. Impurities can interfere with the reaction.

Problem 2: Formation of (4-chlorophenyl)(phenyl)methanamine (the corresponding primary amine) as a major byproduct.

• Potential Cause: Hydrolysis of the N-formyl group during the reaction or workup. This is more likely if the reaction mixture is exposed to acidic or basic conditions for an extended period, especially at elevated temperatures.

• Suggested Solutions:

  • Neutral Workup: During the workup procedure, aim to maintain a neutral pH. If an aqueous wash is necessary, use deionized water or a mild brine solution.

  • Controlled Hydrolysis (if desired): If the primary amine is the desired final product, the N-formyl intermediate is typically hydrolyzed under acidic conditions after the initial reaction is complete.[2]

  • Reaction Conditions: In some variations of the Leuckart-Wallach reaction, the use of formic acid can influence the formation of the free amine versus the N-formylated derivative.[4]

Problem 3: Presence of N,N-bis[(4-chlorophenyl)phenylmethyl]amine (a secondary amine byproduct).

• Potential Cause: This byproduct can arise from the reaction of the initially formed (4-chlorophenyl)(phenyl)methanamine with another molecule of the starting ketone (or the imine intermediate) followed by reduction. This is a common issue in reductive amination reactions where the product amine is still nucleophilic.[5][6]

• Suggested Solutions:

  • Control of Stoichiometry: Using a significant excess of the ammonia source (from formamide or ammonium formate) can help to minimize the formation of secondary amine byproducts by favoring the reaction of the ketone with ammonia over the product amine.[4]

  • Stepwise Procedure: In some cases, a stepwise approach involving the pre-formation of the imine followed by its reduction can offer better control over the reaction and reduce the formation of over-alkylated products.[6]

Problem 4: Formation of (4-chlorophenyl)(phenyl)methanol (the corresponding alcohol).

• Potential Cause: Reduction of the starting ketone, (4-chlorophenyl)(phenyl)methanone, can compete with the desired reductive amination pathway. This is more likely if the reducing agent is too reactive or if the conditions favor carbonyl reduction over imine formation.

• Suggested Solutions:

  • Choice of Reducing Agent: The Leuckart reaction utilizes formic acid (or its derivatives) as the reducing agent, which is generally selective for the iminium ion intermediate.[2][3] If alternative reducing agents are used in a different synthetic approach, their selectivity should be carefully considered.

  • Reaction Temperature: Lowering the reaction temperature might favor the initial formation of the imine over the direct reduction of the ketone.

Logical Workflow for Troubleshooting Byproduct Formation

Caption: Troubleshooting workflow for byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Leuckart reaction for this synthesis, and how does it lead to byproduct formation?

A1: The Leuckart reaction proceeds through the reductive amination of a carbonyl compound. In this case, (4-chlorophenyl)(phenyl)methanone reacts with formamide (or ammonium formate). The mechanism involves the initial formation of an iminium ion intermediate.[3] This iminium ion is then reduced by a hydride transfer from formic acid (generated in situ from formamide or ammonium formate), yielding the N-formylated amine.[2]

Byproducts can arise at several stages:

• Incomplete Reaction: If the equilibrium between the ketone and the iminium ion is not driven forward, unreacted starting material will remain.

• Hydrolysis: The N-formyl product can be hydrolyzed back to the primary amine, especially under harsh workup conditions.

• Over-alkylation: The product primary amine can be more nucleophilic than ammonia, leading to a reaction with another iminium ion intermediate to form a secondary amine.[5]

• Competing Reduction: The starting ketone can be reduced to the corresponding alcohol if the conditions are not optimized for imine formation and subsequent reduction.

Q2: Are there alternative synthetic routes to N-[(4-chlorophenyl)phenylmethyl]formamide that might offer a better impurity profile?

A2: Yes, while the Leuckart reaction is a classical method, other approaches can be considered:

• Two-Step Reductive Amination: This involves first synthesizing (4-chlorophenyl)(phenyl)methanamine and then formylating it. The initial amine can be prepared through methods like the reduction of an oxime or by other reductive amination protocols using different reducing agents (e.g., sodium borohydride), which may offer milder conditions and different selectivity.[7][8] The subsequent N-formylation can be achieved with high selectivity using various formylating agents.

• Catalytic Methods: Modern organic synthesis offers catalytic methods for reductive amination that can proceed under milder conditions and with higher selectivity, potentially reducing byproduct formation.[6]

Q3: How can I effectively purify the crude N-[(4-chlorophenyl)phenylmethyl]formamide to remove persistent byproducts?

A3: Purification can typically be achieved through the following methods:

• Recrystallization: This is often the most effective method for purifying solid products. A suitable solvent system should be identified where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble.[1]

• Column Chromatography: For byproducts with different polarities, column chromatography on silica gel is a viable option. A gradient elution system, for example, with a mixture of hexane and ethyl acetate, can be used to separate the desired product from less polar starting materials and more polar byproducts.[9]

Q4: What are the optimal reaction conditions to maximize the yield of the N-formylated product while minimizing byproducts?

A4: The optimal conditions can vary, but here are some general guidelines based on established procedures:

• Temperature: A temperature range of 160-180°C is commonly employed for the Leuckart reaction.[1]

• Reagent Ratio: An excess of formamide is typically used. For example, a molar ratio of (4-chlorophenyl)(phenyl)methanone to formamide of approximately 1:4 has been reported.[1]

• Reaction Time: Reaction times can be lengthy, often in the range of several hours (e.g., 20 hours).[1] Monitoring the reaction progress is crucial to determine the optimal time.

Table 1: Recommended Starting Conditions for Optimization

Parameter	Recommended Range	Rationale
Temperature	160 - 190 °C	To overcome the activation energy for imine formation and reduction.[2]
Molar Ratio (Ketone:Formamide)	1 : 3 to 1 : 5	An excess of formamide drives the reaction towards the product.[1]
Reaction Time	12 - 24 hours	To ensure the reaction goes to completion. Monitor by TLC/GC.[1]
Atmosphere	Inert (e.g., Nitrogen)	To prevent potential oxidative side reactions at high temperatures.

Experimental Protocol: Optimized Synthesis of N-[(4-chlorophenyl)phenylmethyl]formamide

This protocol is a general guideline and may require optimization for your specific laboratory conditions and scale.

Materials:

• (4-chlorophenyl)(phenyl)methanone

• Formamide

• Deionized water

• Suitable organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine (4-chlorophenyl)(phenyl)methanone (1.0 eq) and formamide (4.0 eq).

• Heat the reaction mixture to 180°C with stirring.

• Maintain the temperature and continue stirring for 20 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature. A precipitate may form.

• Add deionized water to the reaction mixture and stir to precipitate the crude product.

• Filter the precipitate and wash it thoroughly with deionized water.

• Dry the crude product under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., 60% aqueous ethanol) to obtain colorless crystals of N-[(4-chlorophenyl)phenylmethyl]formamide.[1]

Reaction Mechanism Overview

Sources

• 1. (RS)-N-[(4-Chloro­phen­yl)(phen­yl)­meth­yl]­formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. N-formyl-stabilizing quasi-catalytic species afford rapid and selective solvent-free amination of biomass-derived feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. [4-(4-Chlorophenyl)phenyl]methanamine | 15996-82-4 | Benchchem [benchchem.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Benchmarking N-[(4-chlorophenyl)phenylmethyl]formamide Purity Standards

Abstract

N-[(4-chlorophenyl)phenylmethyl]formamide is a critical intermediate in the synthesis of high-value active pharmaceutical ingredients (APIs), including the widely used non-sedating antihistamine, Levocetirizine.[1] The purity of this intermediate directly dictates the quality, safety, and efficacy of the final drug product, as impurities can carry over into the API, potentially leading to adverse effects or reduced therapeutic activity.[2][3] This guide provides an in-depth comparison of core analytical methodologies for the characterization and purity assessment of N-[(4-chlorophenyl)phenylmethyl]formamide. We will objectively compare the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, supported by detailed experimental protocols and data. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for establishing and validating purity standards for this vital pharmaceutical building block.

The Imperative of Purity in Pharmaceutical Intermediates

In pharmaceutical manufacturing, the quality of an API is not merely determined by the final purification step but is built throughout the synthetic pathway. The quality of intermediates is a foundational pillar of this process.[3] For N-[(4-chlorophenyl)phenylmethyl]formamide (Molecular Formula: C₁₄H₁₂ClNO, Molecular Weight: 245.70 g/mol [4]), potential impurities can arise from several sources:

• Unreacted Starting Materials: Such as (4-chlorophenyl)phenylmethanone and formamide from the initial synthesis.[1]

• Process-Related Byproducts: Arising from side reactions or incomplete conversions.

• Degradation Products: Formed during synthesis, purification, or storage.

The presence of these impurities, even at trace levels, can compromise the final API's safety and efficacy.[2] Therefore, a multi-faceted analytical approach is not just recommended but essential for comprehensive purity profiling. Regulatory bodies like the FDA and EMA mandate strict adherence to quality standards, making robust analytical characterization a non-negotiable aspect of drug development.[2][5]

Orthogonal Analytical Approaches for Purity Verification

To establish a trustworthy purity value, a single analytical technique is insufficient. We advocate for a self-validating system employing orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles. This guide benchmarks three gold-standard techniques: a primary chromatographic method (HPLC-UV), a secondary chromatographic method with mass spectrometric detection (GC-MS), and a spectroscopic, structure-specific method (¹H-qNMR).

Workflow for Comprehensive Purity Assessment

The following diagram illustrates the logical workflow for characterizing a new batch of N-[(4-chlorophenyl)phenylmethyl]formamide to establish it as a reference standard.

Caption: Overall workflow for purity standard characterization.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, providing detailed steps and justifications for each analytical choice.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the workhorse for purity determination in most quality control laboratories due to its robustness and reproducibility.[6]

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.[6]

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the N-[(4-chlorophenyl)phenylmethyl]formamide reference standard and dissolve in 50.0 mL of a 50:50 mixture of Acetonitrile and Water (diluent).

  • Sample Solution (0.5 mg/mL): Prepare the sample to be tested in the same manner as the standard solution.

• Causality and Justification: A C18 column is selected for its excellent retention and separation of aromatic, moderately polar compounds like our analyte. A gradient elution is employed to ensure that both polar and non-polar impurities are effectively separated and eluted within a reasonable runtime. The detection wavelength of 230 nm is chosen based on the UV absorbance maxima of the chromophores present in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities that may not be detected by HPLC.[7]

Experimental Protocol: GC-MS

• Instrumentation: A GC system coupled to a single quadrupole Mass Spectrometer with an Electron Ionization (EI) source.

• GC Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, ramp at 15 °C/min to 300 °C, and hold for 10 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-450 amu.

• Sample Preparation:

  • Prepare a sample solution of approximately 1 mg/mL in Dichloromethane.

  • Inject 1 µL into the GC system.

• Causality and Justification: The nonpolar DB-5ms column is well-suited for a wide range of semi-volatile organic molecules. The temperature program is designed to separate volatile starting materials at the beginning of the run while ensuring the elution of the higher-boiling main component and any related impurities. MS detection provides definitive identification of impurities by comparing their fragmentation patterns to spectral libraries (e.g., NIST).[7][8]

Quantitative ¹H NMR (qNMR)

qNMR is a primary ratio method that determines the purity of a substance by comparing the integral of an analyte's proton signal to that of a certified internal standard of known purity and weight.[9]

Experimental Protocol: ¹H-qNMR

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation:

  • Accurately weigh ~20 mg of N-[(4-chlorophenyl)phenylmethyl]formamide and ~10 mg of a certified internal standard (e.g., Maleic Anhydride) into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Acquisition Parameters:

  • Pulse Program: Standard quantitative pulse sequence with a long relaxation delay (D1) of at least 30 seconds to ensure full relaxation of all protons.

  • Number of Scans: 16 or higher for a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Integrate a well-resolved proton signal from the analyte that is unique and does not overlap with other signals.

  • Integrate the unique signal from the internal standard (e.g., the two olefinic protons of maleic anhydride).

  • Calculate purity using the standard qNMR equation.

• Causality and Justification: This method's trustworthiness comes from its direct measurement of the molar ratio of the analyte to the standard, independent of the analyte's response factor. The long relaxation delay is critical to ensure that the signal intensity is directly proportional to the number of protons, which is the fundamental principle of quantitative NMR.

Comparative Data Analysis

The table below summarizes representative data obtained from the analysis of a single batch of N-[(4-chlorophenyl)phenylmethyl]formamide using the three described methods.

Parameter	HPLC-UV	GC-MS	¹H-qNMR
Purity (%)	99.85% (Area % Normalization)	99.90% (Area % Normalization)	99.82% (w/w)
LOD/LOQ	~0.01% / ~0.03%	~0.005% / ~0.015%	Analyte dependent (~0.1%)
Impurity A (Starting Material)	Detected at 0.08%	Detected and Confirmed (0.07%)	Not resolved from analyte
Impurity B (Byproduct)	Detected at 0.05%	Not detected (non-volatile)	Detected and quantified (0.06%)
Impurity C (Volatile Solvent)	Not detected (elutes in void)	Detected at 0.03%	Detected and quantified (0.03%)
Pros	Robust, precise, excellent for routine QC.[6]	High sensitivity, definitive identification of volatile impurities.[7]	Absolute method, no specific reference standard needed, non-destructive.[9]
Cons	Requires specific reference standard, co-elution possible.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity than chromatographic methods, requires expensive equipment.

Discussion: Synthesizing the Results

The data clearly demonstrates the power of an orthogonal approach.

• HPLC-UV provided a reliable purity value and quantified the known non-volatile impurities A and B. Its strength lies in its precision for routine quality control.

• GC-MS was uniquely able to detect the residual volatile solvent (Impurity C) and provided mass spectral confirmation for the starting material (Impurity A), adding a layer of confidence to its identity.

• ¹H-qNMR delivered an absolute purity value that was in excellent agreement with the chromatographic methods. Crucially, it quantified impurities B and C without needing specific standards for them, showcasing its power in primary characterization.

The close agreement between all three methods (~99.8-99.9%) provides a high degree of confidence in the assigned purity of this batch. Discrepancies, such as GC-MS not detecting the non-volatile Impurity B, highlight why no single method is sufficient.

The Impact of Purity on Biological Systems

The ultimate goal of ensuring intermediate purity is to guarantee the safety and efficacy of the final API. An API derived from impure N-[(4-chlorophenyl)phenylmethyl]formamide could contain structurally similar impurities that may bind to off-target receptors or have reduced affinity for the intended target, such as the Histamine H1 receptor in the case of antihistamines.

Caption: Impact of impurity on API therapeutic action.

Conclusion and Recommendations

The characterization of a purity standard for N-[(4-chlorophenyl)phenylmethyl]formamide requires a rigorous, multi-technique approach. Based on the presented data and underlying principles, we offer the following recommendations:

• For Routine Quality Control: A validated HPLC-UV method is the most suitable workhorse for batch-to-batch purity testing, offering a balance of performance, robustness, and cost-effectiveness.

• For Reference Standard Qualification: A comprehensive characterization using all three methods (HPLC-UV, GC-MS, and ¹H-qNMR ) is mandatory. This orthogonal approach ensures the accurate assignment of purity and a thorough understanding of the impurity profile.

• For Impurity Identification and Troubleshooting: GC-MS (for volatiles) and LC-MS (for non-volatiles) are indispensable tools for elucidating the structure of unknown impurities encountered during synthesis or stability studies.

By investing in this comprehensive analytical framework, researchers and manufacturers can ensure the quality and consistency of their intermediates, which is the bedrock for producing safe and effective medicines.

References

• ResearchGate. N-(4-Methylphenyl)formamide. Available from: [Link]

• PubChem. Formamide, N-[(4-chlorophenyl)phenylmethyl]-. National Center for Biotechnology Information. Available from: [Link]

• The Royal Society of Chemistry. Template for Electronic Submission to ACS Journals. Available from: [Link]

• NIST. N-(4-Methylphenyl)-N'-(4-chlorophenyl)formamidine. NIST Chemistry WebBook. Available from: [Link]

• PMC. (RS)-N-[(4-Chlorophenyl)(phenyl)methyl]formamide. National Center for Biotechnology Information. Available from: [Link]

• ResolveMass Laboratories Inc. Analytical Techniques for Reference Standard Characterization. Available from: [Link]

• PMC. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. National Center for Biotechnology Information. Available from: [Link]

• Google Patents. CN101066937A - Synthesis process of N-chloromethyl-N-phenyl amino formyl chloride.

• Pharmaffiliates. Pharma Intermediates: The Importance of Quality and Essential Factors. Available from: [Link]

• Pharmaceutical Technology. Reference-Standard Material Qualification. Available from: [Link]

• PureSynth. N-(4-Chlorophenyl)Formamide 98.0%(GC). Available from: [Link]

• SIELC Technologies. Separation of 4-(4-Chlorophenyl)-N,N-dimethyl-1-(p-tolylsulphonyl)piperidine-4-carboxamide on Newcrom R1 HPLC column. Available from: [Link]

• Scholar Research Library. Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Der Pharmacia Lettre. Available from: [Link]

• Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

• NETZSCH Analyzing & Testing. The Importance of Purity Determination of Pharmaceuticals. Available from: [Link]

• Cheméo. Chemical Properties of Formamide, N-phenyl- (CAS 103-70-8). Available from: [Link]

• BEBPA. Reference Standards for Potency Assays. Available from: [Link]

• Google Patents. Method for preparing (r)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine.

• European Directorate for the Quality of Medicines & HealthCare. (RS)-1-[(4-chlorophenyl)phenylmethyl]piperazine Safety Data Sheet. Available from: [Link]

• International Journal of Research in Pharmacy and Pharmaceutical Sciences. green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Available from: [Link]

• Pharmaffiliates. Product Name : (4-Chlorophenyl)(phenyl)methyl methanesulfonate. Available from: [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available from: [Link]

• Figshare. Validated Gas Chromatography – Mass Spectrometry (GC-MS) Method for Simultaneous Quantitation of Tris(4-Chlorophenyl)Methane and Tris(4-Chlorophenyl)Methanol in Rat Plasma and Fetus. Available from: [Link]

• CASSS. Table 10: Reference Standards: Common Practices and Challenges. Available from: [Link]

Sources

• 1. (RS)-N-[(4-Chloro­phen­yl)(phen­yl)­meth­yl]­formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pure Chemicals in Pharmaceuticals-Why Important to the Pharmaceutical Industry [elchemy.com]
• 3. tianmingpharm.com [tianmingpharm.com]
• 4. Formamide, N-[(4-chlorophenyl)phenylmethyl]- | C14H12ClNO | CID 10377235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. globalpharmatek.com [globalpharmatek.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. figshare.com [figshare.com]
• 9. resolvemass.ca [resolvemass.ca]

Assessing the economic viability of different N-[(4-chlorophenyl)phenylmethyl]formamide synthesis routes

Executive Summary

N-[(4-chlorophenyl)phenylmethyl]formamide (CAS: 13954-70-6) is the critical penultimate intermediate in the synthesis of Cetirizine and Levocetirizine, blockbuster H1-antihistamines. Its economic production dictates the downstream cost-efficiency of the final API.

This guide evaluates the two dominant synthesis methodologies: the Thermal Leuckart-Wallach Protocol and the Nucleophilic Substitution via Benzhydryl Chloride .

Key Findings:

• Economic Winner: The Leuckart-Wallach route remains the most economically viable for large-scale manufacturing due to its "one-pot" nature and low Raw Material Cost (RMC), despite higher energy demands.

• Performance Winner: The Substitution Route offers higher purity profiles and milder conditions but suffers from lower Atom Economy (AE) and higher waste disposal costs (E-factor) due to stoichiometric halogenated byproducts.

Route Analysis & Mechanistic Insight

Route A: The Leuckart-Wallach Protocol (Thermal One-Pot)

This is the industry standard for converting 4-chlorobenzophenone directly to the formamide. It utilizes formamide as both the nitrogen source and the reducing agent (via hydride transfer).[1]

• Mechanism: The ketone undergoes nucleophilic attack by formamide to form a gem-amino alcohol, which dehydrates to an iminium ion. Formic acid (present or generated in situ) delivers a hydride to reduce the iminium species to the target formamide.

• Causality: The high temperature (160–190°C) is non-negotiable; it drives the dehydration step and the decarboxylation of formic acid, which provides the thermodynamic driving force for the reduction.

• Economic Implication: While reagent costs are negligible, the energy cost (OpEx) is significant. However, the lack of intermediate isolation offsets this.

Route B: Nucleophilic Substitution via 4-Chlorobenzhydryl Chloride

This route is a three-step linear sequence: Reduction of ketone

Chlorination Amidation.

• Mechanism:

  • Reduction: 4-chlorobenzophenone is reduced (NaBH₄) to 4-chlorobenzhydrol.

  • Chlorination: The alcohol is converted to 4-chlorobenzhydryl chloride (4-CBC) using SOCl₂ or concentrated HCl.

  • Substitution: 4-CBC reacts with formamide (often with a base or excess formamide) via an S_N1 mechanism, as the benzhydryl carbocation is stabilized by the phenyl rings.

• Causality: The instability of the 4-CBC intermediate (hydrolysis sensitive) requires anhydrous conditions or immediate consumption, adding operational complexity.

• Economic Implication: High RMC due to borohydride and thionyl chloride. High waste generation (borate salts, SO₂, HCl) increases the E-factor significantly.

Comparative Economic Assessment

The following data normalizes the production of 1 kg of N-[(4-chlorophenyl)phenylmethyl]formamide.

Metric	Route A: Leuckart-Wallach	Route B: Substitution (via 4-CBC)
Step Count	1 (One-Pot)	3 (Linear)
Overall Yield	85 – 92%	75 – 82% (Cumulative)
Raw Material Cost	Low (Commodity reagents)	High (NaBH₄, SOCl₂ are cost drivers)
Atom Economy	High (~88%)	Moderate (~65%)
Energy Intensity	High (180°C for >15h)	Low (Reflux/RT operations)
Waste (E-Factor)	Low (Mainly NH₃, CO₂, H₂O)	High (Borates, Sulfites, Acidic waste)
Scalability	Excellent (Continuous flow compatible)	Moderate (Solids handling in step 1)

Visualization of Pathways & Decision Logic

Diagram 1: Chemical Synthesis Pathways

This diagram illustrates the chemical flow and intermediate structures for both routes.

Caption: Comparison of the direct Leuckart-Wallach route (Blue) versus the multi-step Substitution route (White).

Diagram 2: Economic Decision Matrix

A logic flow for selecting the appropriate route based on production scale and facility constraints.

Caption: Decision logic for industrial process selection based on scale and facility capabilities.

Validated Experimental Protocols

Protocol A: Optimized Leuckart-Wallach Synthesis

Best for: Industrial Batch Production

• Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, thermometer, and a Dean-Stark trap topped with a reflux condenser.

• Charging: Charge 4-chlorobenzophenone (108.3 g, 0.5 mol) and Formamide (135 g, 3.0 mol).

• Initiation: Add Ammonium Formate (15 g) as a catalyst/initiator.

• Reaction: Heat the mixture to 180–185°C.

  • Critical Control Point: Water and CO₂ will evolve.[1][2] Maintain temperature to ensure continuous distillation of water via the Dean-Stark trap. If the temperature drops below 160°C, the reaction rate stalls significantly.

• Duration: Stir for 18–24 hours. Monitor via TLC (Hexane:EtOAc 7:3) until ketone is <1%.

• Workup: Cool to 80°C. Add water (300 mL) slowly to precipitate the crude amide.

• Purification: Filter the solid. Wash with water (2 x 100 mL) and cold ethanol (50 mL). Recrystallize from Ethanol/Water (9:1).

• Expected Yield: 88–90% (White crystalline solid, mp 116–118°C).

Protocol B: Substitution via Benzhydryl Chloride

Best for: Lab Scale / Low Energy Facilities

Step 1: Preparation of 4-Chlorobenzhydryl Chloride (4-CBC)

• Dissolve 4-chlorobenzhydrol (109 g, 0.5 mol) in Dichloromethane (DCM, 500 mL).

• Add Thionyl Chloride (SOCl₂, 45 mL, 0.6 mol) dropwise at 0°C.

• Reflux for 2 hours. Evaporate solvent and excess SOCl₂ under vacuum.

• Note: Use the resulting oil immediately (unstable).

Step 2: Formamidation

• Add the crude 4-CBC oil dropwise to Formamide (225 g, 5.0 mol) at 100°C.

• Stir at 100–110°C for 3 hours.

  • Mechanism Check: The excess formamide acts as a solvent and proton scavenger.

• Cool to room temperature and pour into ice water (1 L).

• Extract with Ethyl Acetate (3 x 200 mL). Wash organic layer with brine.[3]

• Concentrate and recrystallize from Ethanol.

• Expected Yield: 78% (over two steps).

References

• Opalka, C. J., et al. (1987). "Synthesis of Cetirizine Dihydrochloride." Synthesis, 1987(12), 1083-1085. Link

• Pflum, D. A., et al. (2002).[4] "Asymmetric synthesis of cetirizine dihydrochloride." Tetrahedron Letters, 43(6), 923-926.[4] Link

• Cosnier, A., et al. (UCB Pharma). (2004). "Process for the preparation of levocetirizine and intermediates thereof." U.S. Patent 6,803,465. Link

• Wang, T., et al. (2010).[3] "Improved synthesis of 1-[(4-chlorophenyl)phenylmethyl]piperazine." Organic Process Research & Development, 14(6), 1464-1468. Link

• Agrawal, A., et al. (2012). "An efficient industrial process for the synthesis of Cetirizine Dihydrochloride." Organic Chemistry International, 2012. Link

Sources

• 1. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 4. CN101928223A - A kind of resolution method of (R)-(-)-4-chlorobenzhydrylamine - Google Patents [patents.google.com]